(S,R,S)-Ahpc-CO-peg1-C2-amine hcl

Core Science & Biosynthesis

VHL E3 ligase ligand with PEG1 linker for PROTAC research

Title: The Minimalist Module: Engineering VHL-PEG1 Conjugates for High-Cooperativity PROTACs

Executive Summary

This technical guide details the design, synthesis, and validation of Proteolysis-Targeting Chimeras (PROTACs) utilizing the Von Hippel-Lindau (VHL) E3 ligase ligand coupled with a PEG1 (single ethylene glycol unit) linker . While long polyethylene glycol chains (PEG3–PEG11) are the default for spanning large distances, the VHL-PEG1 module represents a high-precision strategy. It is designed to induce positive cooperativity (

) by forcing the Protein of Interest (POI) and E3 ligase into a tight, specific protein-protein interaction (PPI), often resulting in higher degradation potency and improved physicochemical properties (lower MW, reduced TPSA) compared to longer analogs.

Part 1: Mechanistic Rationale

The "Goldilocks" Zone of Proximity

The VHL-PEG1 architecture challenges the "long linker" dogma. In standard PROTAC design, long linkers act as passive connectors. In contrast, a PEG1 linker (approx. 4–6 Å length) acts as a molecular glue-like constraint .

• Entropic Advantage: Long linkers incur a high entropic penalty upon binding. A short, semi-rigid PEG1 linker minimizes this penalty, provided the binding pockets are compatible.

• Cooperativity (

  ): The stability of the ternary complex ( ) is defined by the cooperativity factor . A VHL-PEG1 motif often yields (positive cooperativity) by stabilizing de novo interactions between the ligase and the POI, effectively creating a new binding interface.

Structural Prerequisites

• VHL Ligand: The standard is VH032 or its derivatives (e.g., VH298). The core pharmacophore is (2S, 4R)-4-hydroxyproline .

• PEG1 Linker: Defined as a single ethylene glycol unit (e.g., -NH-CH2-CH2-O-CH2-CO-). It provides essential hydrophilicity to offset the lipophilicity of the warhead but lacks the "floppiness" of PEG3+.

Diagram 1: Ternary Complex & Cooperativity Logic

Caption: The VHL-PEG1 module minimizes entropic penalty, forcing a tight ternary complex that favors positive cooperativity and efficient ubiquitin transfer.

Part 2: Chemical Design & Synthesis

The VHL-PEG1 Scaffold

The critical quality attribute (CQA) of this module is the stereochemistry of the hydroxyproline core.

• Core: (2S, 4R)-1-(tert-leucine)-4-hydroxyproline.

• Attachment Point: The linker is typically attached to the terminal amine of the tert-leucine moiety (Left-Hand Side) or the phenyl ring (Right-Hand Side) depending on the derivative. The Left-Hand Side (LHS) functionalization is most common for VH032.

Structure-Activity Relationship (SAR) Table: Linker Comparison

Feature	PEG1 Linker	PEG3-5 Linker	Alkyl Chain (C4-C6)
Length	~5 Å	12–20 Å	6–9 Å
Flexibility	Semi-Rigid	High (Floppy)	Moderate
Hydrophilicity	Moderate	High	Low (Lipophilic)
Primary Use	Inducing Cooperativity	Spanning Distance	Improving Permeability
Risk	Steric Clash	"Hook Effect"	Solubility Issues

Synthesis Protocol: Amide Coupling Strategy

This protocol describes attaching a carboxyl-functionalized PEG1 linker to the amine of a VHL ligand (VH032-amine derivative).

Materials:

• Ligand: VH032-amine (free base or HCl salt).

• Linker: Boc-NH-PEG1-COOH (or Azide-PEG1-COOH for click chemistry).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF.[1]

Step-by-Step Workflow:

• Activation: Dissolve Boc-NH-PEG1-COOH (1.0 eq) in anhydrous DMF (0.1 M). Add HATU (1.1 eq) and DIEA (2.0 eq). Stir for 5 minutes at Room Temperature (RT) to form the active ester.

• Coupling: Add VH032-amine (1.0 eq) to the reaction mixture. If the ligand is a salt, add an extra 1.0 eq of DIEA.

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Look for mass shift: Ligand + Linker - H2O).

• Workup: Dilute with Ethyl Acetate, wash with saturated NaHCO3, water, and brine. Dry over MgSO4.

• Deprotection (if Boc): Dissolve crude intermediate in DCM/TFA (4:1). Stir for 1 hour. Concentrate in vacuo.

• Final Conjugation: The resulting VHL-PEG1-Amine is now ready to be coupled to the POI Warhead (carboxylic acid) using the same HATU protocol.

Diagram 2: Synthetic Workflow

Caption: Modular synthesis of VHL-PEG1 PROTACs. The "Active Module" can be stored and coupled to various warheads for library generation.

Part 3: Experimental Validation

Biophysical Validation (Self-Validating Systems)

Before cellular testing, you must prove the PEG1 linker allows ternary complex formation.

• Fluorescence Polarization (FP) Assay:

  • Setup: Fluorescein-labeled HIF-1α peptide (native substrate) + VHL protein.[2]

  • Experiment: Titrate your VHL-PEG1 PROTAC.

  • Result: Displacement of the probe confirms VHL binding. If

    is significantly worse than VH032 alone, the PEG1 linker causes steric clash at the E3 interface.

• TR-FRET (Ternary Complex Assay):

  • Setup: Tb-labeled VHL + GFP-labeled POI (or antibody-labeled).

  • Logic: A bell-shaped curve indicates ternary complex formation.

  • Critical Check: Compare the

    (amplitude of FRET signal) of the PEG1 analog vs. a PEG3 analog. A higher for PEG1 suggests a tighter, more populated ternary complex.

Cellular Validation

• DC50 & Dmax (Western Blot):

  • Treat cells (e.g., HeLa, HEK293) for 6–24 hours.

  • Control: Use a VHL-negative control (epimer of VH032) or add excess free VH032 to prove the mechanism is VHL-dependent.

  • Note: PEG1 PROTACs often show faster degradation kinetics (minutes to hours) due to higher cooperativity.

Diagram 3: Screening Cascade

Caption: Validation workflow. The "Decision" node is critical; if the short linker abolishes binary binding to VHL, the design must be revisited.

References

• Galdeano, C., et al. (2014). Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel-Lindau (VHL) E3 ubiquitin ligase and the hypoxia-inducible factor (HIF) alpha subunit.[3] Journal of Medicinal Chemistry. Link

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology. Link

• Zengerle, M., et al. (2015). Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. ACS Chemical Biology. Link

• Testa, A., et al. (2020). 3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective recognition by the VHL E3 ubiquitin ligase. Journal of the American Chemical Society. Link

• Bondeson, D. P., et al. (2018). Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead. Cell Chemical Biology. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]

Unraveling the Chemical Properties and Applications of (S,R,S)-Ahpc-CO-peg1-C2-amine Hydrochloride in Targeted Protein Degradation

Executive Summary

The advent of Proteolysis Targeting Chimeras (PROTACs) has revolutionized drug discovery by enabling the targeted degradation of previously "undruggable" proteins. At the core of this technology is the rational design of bifunctional molecules, which requires highly optimized E3 ligase-recruiting building blocks. (S,R,S)-Ahpc-CO-peg1-C2-amine hydrochloride (often referred to as VH032-PEG1-NH2) is a premier heterobifunctional linker conjugate designed specifically for recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase [1].

This technical whitepaper provides an in-depth analysis of the structural causality, physicochemical properties, and synthetic methodologies associated with this critical degrader building block. It is designed to serve as a self-validating guide for medicinal chemists and drug development professionals.

Structural and Physicochemical Profiling

The efficacy of a PROTAC is heavily dictated by its linkerology and the binding affinity of its E3 ligase ligand. (S,R,S)-Ahpc-CO-peg1-C2-amine hydrochloride is engineered with three distinct functional zones, each serving a precise mechanistic purpose.

The VHL Warhead: (S,R,S)-AHPC Core

The AHPC core—(2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide—is a highly potent derivative of the VH032 VHL ligand[2].

• Stereochemical Causality: The (S,R,S) configuration is non-negotiable. The (2S,4R)-hydroxyproline moiety perfectly mimics the hydroxylated proline (Hyp564) of HIF-1α, the natural substrate of VHL. The hydroxyl group forms critical hydrogen bonds with His115 and Ser111 deep within the VHL binding pocket. Utilizing the (S,S,S) epimer abolishes this interaction, making it the standard negative control in degradation assays.

The Spacer: CO-PEG1-C2

The linker region consists of a highly truncated, hydrophilic polyethylene glycol spacer (-CO-CH2-O-CH2-CH2-).

• Thermodynamic Rationale: While longer PEG linkers (PEG3-PEG6) offer flexibility, a short PEG1 linker restricts the conformational degrees of freedom. If the exit vectors of the Target Protein of Interest (POI) and VHL align favorably, this rigid restriction minimizes the entropic penalty during ternary complex formation, leading to highly cooperative binding and potent degradation [3]. Furthermore, the oxygen atom in the PEG backbone maintains aqueous solubility.

The Conjugation Handle: Terminal Amine Hydrochloride

The molecule terminates in a primary ethylamine (-CH2-CH2-NH2), protected as a hydrochloride salt.

• Chemical Stability: The HCl salt form prevents the primary amine from undergoing premature oxidation or atmospheric carbon dioxide capture (carbamate formation) during storage, ensuring a high-purity nucleophile for downstream amide coupling reactions.

Mechanistic Causality: Ternary Complex Formation

PROTACs do not inhibit proteins; they act as catalytic intermediaries. When (S,R,S)-Ahpc-CO-peg1-C2-amine is conjugated to a POI ligand, the resulting molecule must induce a stable Ternary Complex (POI-PROTAC-VHL).

The spatial proximity induced by this complex allows the E2 ubiquitin-conjugating enzyme (recruited by the VHL-Elongin B/C-Cullin 2-Rbx1 complex) to transfer ubiquitin molecules to accessible lysine residues on the surface of the POI. Polyubiquitination subsequently tags the POI for destruction by the 26S proteasome [4].

PROTAC-mediated ternary complex formation and targeted protein degradation pathway.

Synthetic Workflow and Conjugation Protocols

To utilize (S,R,S)-Ahpc-CO-peg1-C2-amine hydrochloride, it must be coupled to a POI-targeting ligand bearing a free carboxylic acid (-COOH). The most efficient method for this is HATU-mediated amide coupling.

Rationale for Reagent Selection

• HATU: Chosen over EDC/NHS because HATU is highly efficient for coupling sterically hindered or short-chain substrates, minimizing the risk of epimerization at the chiral centers of the AHPC core.

• DIPEA (N,N-Diisopropylethylamine): A non-nucleophilic base is strictly required to neutralize the hydrochloride salt of the AHPC-amine, liberating the free base for nucleophilic attack without competing for the activated ester.

Protocol 1: General Amide Coupling Procedure

• Preparation: Dissolve 1.0 equivalent of the POI-Ligand-COOH in anhydrous N,N-Dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Activation: Add 1.2 equivalents of HATU and 3.0 equivalents of DIPEA to the solution. Stir at room temperature for 15 minutes to generate the active O7-azabenzotriazole ester.

• Conjugation: Add 1.1 equivalents of (S,R,S)-Ahpc-CO-peg1-C2-amine HCl to the activated mixture.

• Reaction: Stir continuously at room temperature for 12–24 hours. Monitor reaction progression via LC-MS until the primary amine is fully consumed.

• Quenching & Purification: Quench the reaction with water. Extract the crude PROTAC using ethyl acetate, dry over anhydrous Na₂SO₄, and purify via preparative reverse-phase HPLC (Acetonitrile/Water with 0.1% TFA gradient).

Step-by-step chemical conjugation workflow for synthesizing AHPC-based PROTACs.

Experimental Validation: Cellular Target Degradation

Once synthesized, the PROTAC must be validated in a cellular context to ensure it successfully permeates the cell membrane, forms the ternary complex, and induces degradation [4].

Protocol 2: Cellular Target Degradation Assay (Western Blot)

• Cell Culture: Plate the target cell line (e.g., HeLa, HEK293) in 6-well plates at

  cells/well. Allow adherence overnight.

• PROTAC Treatment: Treat cells with a logarithmic dose-response of the synthesized PROTAC (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM) alongside a DMSO vehicle control. Incubate for 16–24 hours.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification & Separation: Quantify total protein via BCA assay. Load 20 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific to the POI and a loading control (e.g., GAPDH or β-actin).

• Analysis: Densitometrically quantify the bands to calculate the

  (concentration at which 50% of the target is degraded) and (maximum degradation achieved).

Quantitative Data Summary

The following table summarizes the key physicochemical parameters and expected kinetic profiles of the (S,R,S)-Ahpc-CO-peg1-C2-amine building block and its resulting PROTACs.

Parameter	Value / Description	Mechanistic Implication
Molecular Weight (Free Base)	~531.67 g/mol	Contributes to the overall high MW of PROTACs; requires careful optimization of the POI ligand to maintain cell permeability.
VHL Binding Affinity ( )	~185 nM (VH032 core)	High-affinity anchoring ensures the PROTAC can outcompete endogenous HIF-1α for VHL occupancy.
Linker Length (PEG1)	~5-6 Å	Short distance; ideal for targets where the VHL and POI binding pockets are in close spatial proximity.
Storage Conditions	-20°C, desiccated	Prevents hydrolysis of the amide bonds and oxidation of the terminal amine.
Typical PROTAC	1 nM – 100 nM	Highly dependent on the POI ligand and the cooperativity of the resulting ternary complex.

References

The Architect's Guide to Degradation: A Technical Whitepaper on Von Hippel-Lindau (VHL) Protein Recruitment for Targeted Protein Degradation

For distribution to researchers, scientists, and drug development professionals.

Abstract

Targeted Protein Degradation (TPD) has emerged as a transformative therapeutic modality, moving beyond simple inhibition to achieve the complete removal of disease-causing proteins. At the heart of this strategy are heterobifunctional molecules, most notably Proteolysis-Targeting Chimeras (PROTACs), which co-opt the cell's intrinsic ubiquitin-proteasome system (UPS). The Von Hippel-Lindau (VHL) E3 ubiquitin ligase has become a cornerstone of TPD, prized for its well-defined substrate recognition domain and broad tissue expression. This in-depth technical guide provides a comprehensive exploration of the VHL recruiter for TPD. We will dissect the core mechanism of the VHL-Cullin-RING E3 Ligase (CRL2^VHL^) complex, detail the principles of rational degrader design, and provide field-proven, step-by-step protocols for the critical biochemical, biophysical, and cellular assays required to validate and optimize VHL-based degraders. This document is intended to serve as a practical and authoritative resource for scientists dedicated to advancing this powerful therapeutic paradigm.

The Ubiquitin-Proteasome System and the Rise of Targeted Degradation

The cellular proteome is a dynamic environment, with protein levels meticulously controlled by a balance of synthesis and degradation. The Ubiquitin-Proteasome System (UPS) is the primary pathway for the degradation of intracellular proteins in eukaryotes.[1] This elegant system functions as a molecular "kiss of death," where proteins destined for destruction are tagged with a polyubiquitin chain. This process is orchestrated by a cascade of three enzymes: an E1 ubiquitin-activating enzyme, an E2 ubiquitin-conjugating enzyme, and an E3 ubiquitin ligase. The E3 ligase is the critical specificity factor, recognizing the target protein (substrate) and catalyzing the transfer of ubiquitin from the E2 to the substrate.[1] The polyubiquitinated protein is then recognized and degraded by the 26S proteasome, a multi-catalytic protease complex.[2]

Traditional pharmacology has focused on occupancy-driven inhibition, where a small molecule binds to a protein's active site to block its function. However, this approach is limited to proteins with well-defined binding pockets and often requires high, sustained drug concentrations. TPD, and specifically PROTAC technology, offers a paradigm shift to an event-driven pharmacology.[3][4] PROTACs are heterobifunctional molecules composed of two distinct ligands connected by a chemical linker: one ligand binds to the protein of interest (POI), and the other recruits an E3 ligase.[] By inducing proximity, the PROTAC facilitates the formation of a ternary complex between the POI and the E3 ligase, leading to the ubiquitination and subsequent degradation of the POI.[6] This catalytic mechanism allows substoichiometric amounts of a PROTAC to eliminate many copies of a target protein, offering the potential for greater potency and duration of effect.[7]

The VHL E3 Ligase Complex: A Workhorse for TPD

Among the over 600 E3 ligases encoded in the human genome, the Von Hippel-Lindau (VHL) protein has emerged as a preferred recruiter for PROTAC development.[8][9] VHL functions as the substrate recognition subunit of the CRL2^VHL^ E3 ligase complex.[1] This multi-subunit complex consists of VHL, Elongin B, Elongin C, Cullin 2 (Cul2), and the RING-box protein 1 (Rbx1).[10]

Under normal oxygen conditions (normoxia), VHL's primary role is to regulate the levels of the alpha subunit of the Hypoxia-Inducible Factor (HIF-1α) transcription factor.[11][10] In the presence of oxygen, specific proline residues on HIF-1α are hydroxylated by prolyl hydroxylase domain (PHD) enzymes. This post-translational modification creates a high-affinity binding site for VHL, leading to HIF-1α's ubiquitination and proteasomal degradation.[11] The discovery of small molecules that mimic the hydroxylated proline motif of HIF-1α was a pivotal moment, providing the chemical tools to hijack the VHL E3 ligase for TPD.[8]

Figure 1: VHL-PROTAC Mechanism of Action. A VHL-recruiting PROTAC forms a ternary complex with the POI and the CRL2-VHL E3 ligase, leading to polyubiquitination and proteasomal degradation of the POI.

Rational Design of VHL-Based Degraders

The efficacy of a VHL-recruiting PROTAC is not merely the sum of its parts. It is a complex interplay between the VHL ligand, the POI ligand, and the connecting linker, all of which influence the formation and stability of the ternary complex.

VHL Ligands: The Anchor

The development of potent, non-peptidic small molecule ligands for VHL was a breakthrough for the field.[8] These ligands are typically based on a (2S,4R)-4-hydroxyproline core, which mimics the critical hydroxylated proline residue of HIF-1α. This motif forms key hydrogen bonds within a buried pocket on the VHL surface.

Ligand	Reported K D for VHL (nM)	Key Physicochemical Properties
VH032	185	High H-bond donor count, relatively polar.
VH101	44	Optimized interactions within the binding pocket.
VH298	-	Designed for improved cell permeability.

Table 1: Common VHL Ligands and Their Properties. Data compiled from multiple sources. While potent, these ligands often possess physicochemical properties (high molecular weight, polarity) that can challenge cell permeability and oral bioavailability.[12][13]

Linkerology: More Than Just a Spacer

The linker is a critical determinant of PROTAC activity, influencing the geometry and stability of the ternary complex.[3][10] Its length, composition, and attachment points must be empirically optimized.

• Length: Linkers that are too short may sterically prevent the formation of a productive ternary complex, while excessively long linkers can lead to unfavorable entropic penalties.

• Composition: Polyethylene glycol (PEG) and alkyl chains are common starting points due to their flexibility.[10] However, more rigid linkers containing cyclic moieties can improve ternary complex stability by pre-organizing the binding ligands.

• Attachment Points: The exit vector from both the VHL and POI ligands must be carefully chosen to avoid disrupting key binding interactions while allowing for a productive ternary complex conformation.

The Ternary Complex: The Nexus of Degradation

The formation of a stable and productive ternary complex is the linchpin of PROTAC-mediated degradation. The stability of this complex is often described by a cooperativity factor (α), which is the ratio of the PROTAC's affinity for one protein in the presence of the other, versus its binary binding affinity.[11] Positive cooperativity (α > 1) indicates that the formation of the binary complex enhances the binding of the third partner, leading to a more stable ternary complex and often more efficient degradation.

The Experimental Cascade: A Self-Validating Workflow for VHL Degrader Development

A rigorous and multi-faceted experimental approach is essential to validate the mechanism of action and optimize the performance of VHL-based degraders. The following protocols represent a logical and self-validating workflow.

Figure 2: A logical workflow for the development and validation of VHL-based PROTACs, from in vitro characterization to in vivo efficacy.

Biochemical and Biophysical Assays

These cell-free assays provide direct evidence of ternary complex formation and PROTAC-mediated ubiquitination, confirming the intrinsic activity of the molecule.

Causality: SPR provides real-time kinetic data (association and dissociation rates) and affinity data for binary and ternary interactions. This allows for the calculation of the cooperativity factor (α), a key predictor of PROTAC efficacy.[11]

Step-by-Step Protocol:

• Immobilization: Covalently immobilize the VHL-ElonginB-ElonginC (VCB) complex onto a sensor chip surface.

• Binary Binding (PROTAC to VCB): Inject a series of concentrations of the PROTAC over the VCB surface to determine the binary binding affinity (K D,binary ).

• Ternary Binding: Prepare analyte solutions containing a fixed, near-saturating concentration of the POI pre-incubated with a series of concentrations of the PROTAC.

• Injection: Inject the pre-incubated POI-PROTAC solutions over the VCB surface.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 binding model to determine the kinetic parameters for the formation of the ternary complex (K D,ternary ).[11]

• Cooperativity Calculation: Calculate α = K D,binary / K D,ternary .

Causality: This assay reconstitutes the ubiquitination cascade in a test tube to provide definitive proof that the PROTAC can facilitate the transfer of ubiquitin to the POI in a VHL-dependent manner.

Step-by-Step Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the following components in a reaction buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂): E1 activating enzyme, an appropriate E2 conjugating enzyme (e.g., UbcH5a/b/c), the VCB complex, the recombinant POI, and ubiquitin.

• PROTAC Addition: Add the PROTAC (or DMSO as a vehicle control) to the reaction mixture.

• Initiation: Initiate the reaction by adding ATP.

• Incubation: Incubate the reaction at 37°C for 1-2 hours.

• Quenching: Stop the reaction by adding SDS-PAGE loading buffer.

• Detection: Analyze the reaction products by Western blot, probing with an antibody specific to the POI. A high molecular weight smear or laddering pattern above the unmodified POI band indicates polyubiquitination.[2][14]

Cellular Assays

These assays confirm that the PROTAC can penetrate cells, engage its targets, and induce degradation in a physiological context.

Causality: Western blotting is the gold-standard method for quantifying the reduction in total cellular levels of the POI following PROTAC treatment.[15][16]

Step-by-Step Protocol:

• Cell Treatment: Plate cells and treat with a dose-response of the PROTAC for a defined period (e.g., 4, 8, 16, or 24 hours). Include a vehicle control (e.g., DMSO).[15]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[17]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with a primary antibody against the POI. Also probe for a loading control (e.g., GAPDH, β-actin) to normalize for protein loading.

• Detection and Analysis: Use a chemiluminescent substrate and an imaging system to detect the protein bands. Quantify the band intensities to determine the half-maximal degradation concentration (DC₅₀) and the maximum level of degradation (Dₘₐₓ).[16]

Causality: Co-IP provides direct evidence of the formation of the POI-PROTAC-VHL ternary complex within the cell, confirming the on-target mechanism of action.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the PROTAC, a vehicle control, and a proteasome inhibitor (e.g., MG132). The proteasome inhibitor is crucial to "trap" the ternary complex by preventing the degradation of the ubiquitinated POI.

• Cell Lysis: Lyse the cells in a non-denaturing IP lysis buffer (e.g., containing non-ionic detergents like NP-40) to preserve protein-protein interactions.[18]

• Immunoprecipitation: Incubate the cell lysates with an antibody against the POI (or an epitope tag if the POI is tagged) that is coupled to protein A/G beads. This will "pull down" the POI and any interacting partners.

• Washing: Wash the beads several times to remove non-specifically bound proteins.

• Elution and Detection: Elute the protein complexes from the beads and analyze by Western blot. Probe separate blots for the POI and for VHL. The presence of a VHL band in the POI immunoprecipitate from PROTAC-treated cells confirms ternary complex formation.[6]

Advanced Cellular and In Vivo Assays

These assays are critical for lead optimization and preclinical development, assessing selectivity across the proteome and efficacy in a whole-organism context.

Causality: To ensure the PROTAC is selective for the intended POI and to identify potential off-targets, a global proteomics approach is necessary. Isobaric tagging methods like Tandem Mass Tags (TMT) or iTRAQ allow for the simultaneous quantification of thousands of proteins across multiple samples.[19][20]

Step-by-Step Protocol:

• Sample Preparation: Treat cells with the PROTAC and a vehicle control. Lyse the cells, extract proteins, and digest them into peptides with trypsin.

• Isobaric Labeling: Label the peptide samples from each condition with distinct TMT or iTRAQ reagents.[19][21]

• Sample Pooling and Fractionation: Combine the labeled samples and fractionate the peptide mixture using high-pH reversed-phase chromatography.

• LC-MS/MS Analysis: Analyze each fraction by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Process the mass spectrometry data to identify and quantify the relative abundance of proteins. Proteins that are significantly downregulated only in the PROTAC-treated sample are identified as potential targets.[13]

Causality: Animal models are essential to evaluate the pharmacokinetic (PK) and pharmacodynamic (PD) properties of a PROTAC, and to demonstrate its therapeutic efficacy in a disease-relevant context.[]

Step-by-Step Protocol:

• Model Selection: Choose an appropriate animal model (e.g., a tumor xenograft model for oncology indications).

• Dosing and PK Analysis: Administer the PROTAC (e.g., intravenously or orally) and collect blood samples at various time points to determine the drug's exposure and half-life.

• PD Analysis: Collect tissues of interest (e.g., tumor tissue) at the end of the study and perform Western blotting or mass spectrometry to confirm target degradation in vivo.

• Efficacy Assessment: Monitor relevant efficacy endpoints, such as tumor growth inhibition or improvement in disease-specific biomarkers.[]

Conclusion and Future Directions

The recruitment of the VHL E3 ligase has been a remarkably successful strategy in the field of targeted protein degradation, leading to several clinical candidates.[8] The principles and protocols outlined in this guide provide a robust framework for the rational design and rigorous validation of novel VHL-based degraders. However, challenges remain, particularly concerning the physicochemical properties of VHL ligands, which can limit oral bioavailability.[6][13]

Future innovations will likely focus on:

• Novel VHL Ligands: Discovery of new VHL binders with improved "drug-like" properties.

• Expanding the E3 Ligase Toolbox: Moving beyond VHL and Cereblon to harness other E3 ligases, potentially enabling tissue-specific degradation or overcoming resistance mechanisms.[9]

• Advanced Delivery Strategies: Employing novel formulation or prodrug approaches to improve the in vivo delivery of VHL-based PROTACs.[6]

By building on the solid foundation established with VHL and embracing these future directions, the field of targeted protein degradation is poised to deliver a new generation of transformative medicines.

References

• Cardote, T. A., & Ciulli, A. (2020). Insights into Cullin-RING E3 ubiquitin ligase recruitment: Structure of the VHL–EloBC–Cul2 complex. Structure, 28(3), 286-295.e4. [Link]

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Targeted Anti-tumor Therapy, 1(4), 273-312. [Link]

• Farnaby, W., et al. (2019). A selective and orally bioavailable VHL-recruiting PROTAC achieves SMARCA2 degradation in vivo. Nature Chemical Biology, 15(7), 672-680. [Link]

• Hughes, S. J., & Ciulli, A. (2017). Molecular recognition of ternary complexes: a new dimension in the structure-guided design of chemical degraders. Essays in Biochemistry, 61(5), 505-516. [Link]

• Roy, M. J., et al. (2019). SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(3), 361-368. [Link]

• The Institute of Cancer Research. (n.d.). Enabling Oral Delivery of VHL-based PROTACs Through Formulation and Prodrug Design. [Link]

• Pike, A., et al. (2020). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Journal of Visualized Experiments, (158), e60920. [Link]

• Maniaci, C., et al. (2017). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 46(23), 7272-7287. [Link]

• Qin, L., Dai, H., & Wang, J. (2022). Key Considerations in Targeted Protein Degradation Drug Discovery and Development. Frontiers in Chemistry, 10, 934337. [Link]

• Qin, L., Dai, H., & Wang, J. (2022). Key Considerations in Targeted Protein Degradation Drug Discovery and Development. Frontiers in Chemistry, 10. [Link]

• Assay Genie. (n.d.). Co-Immunoprecipitation (Co-IP) Protocol | Step by Step Guide. [Link]

• Creative Biolabs. (2025). Troubleshooting CO-IP Assays: Common Problems and Effective Solutions. [Link]

• Petz, C., et al. (2022). Targeted Protein Degradation: Clinical Advances in the Field of Oncology. Cancers, 14(24), 6069. [Link]

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration, 1(1), 1-1. [Link]

• Arvinas. (2023). Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degraders. [Link]

• Farnaby, W., et al. (2022). A selective and orally bioavailable VHL-recruiting PROTAC achieves SMARCA2 degradation in vivo. ChemRxiv. [Link]

• ResearchGate. (2022). (PDF) Key Considerations in Targeted Protein Degradation Drug Discovery and Development. [Link]

• Boehringer Ingelheim. (2025). Discovery and Early Process Development of a Selective and Orally Bioavailable VHL-Recruiting PROTAC Showing SMARCA2 Degradation In Vivo. [Link]

• Creative BioMart. (n.d.). Principle and Protocol of Co-Immunoprecipitation. [Link]

• Penn State. (n.d.). Isothermal Titration Calorimetry. [Link]

• Ottis, P., et al. (2022). Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs and triages candidate ubiquitin ligases. eLife, 11, e74478. [Link]

• Profacgen. (n.d.). Co-Immunoprecipitation (Co-IP) Technical. [Link]

• protocols.io. (2025). Isothermal Titration Calorimetry ITC. [Link]

• Casement, R. (2022). University of Dundee Mechanistic and Structural Features of PROTAC Ternary Complexes. [Link]

• Shen, C., et al. (2016). CRISPR-Mediated VHL Knockout Generates an Improved Model for Metastatic Renal Cell Carcinoma. Scientific Reports, 6(1), 29032. [Link]

• Ottis, P., et al. (2022). Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs and triages candidate ubiquitin ligases. eLife, 11. [Link]

• ResearchGate. (2012). (PDF) Quantitative Proteomics Using iTRAQ Labeling and Mass Spectrometry. [Link]

• ResearchGate. (n.d.). VHL-and CRBN-based PROTACs with in vivo activity a) ARV-771, a JQ-1... [Link]

• Steinebach, C., et al. (2023). Systematic Potency and Property Assessment of VHL Ligands and Implications on PROTAC Design. Journal of Medicinal Chemistry, 66(9), 6143-6162. [Link]

• Omics Technologies. (n.d.). iTRAQ / TMT Labeling Quantitative Proteomics. [Link]

• NPTEL-NOC IITM. (2013, June 5). Mod-25 Lec-25 Quantitative Proteomics: iTRAQ and TMT [Video]. YouTube. [Link]

• Larsson, E., et al. (2025). Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry. [Link]

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Precision Engineering of VHL PROTACs: The Strategic Advantage of Short PEG Linkers

Executive Summary

In the rational design of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a passive connector but a critical determinant of ternary complex cooperativity, cell permeability, and degradation efficiency.[][2][3][4][5][6] While long polyethylene glycol (PEG) chains are often used to scan for activity, short PEG linkers (n=1–3) represent a high-value optimization strategy. They minimize entropic penalties upon ternary complex formation and enhance "drug-likeness" by reducing molecular weight and polar surface area. This guide details the design, synthesis, and validation of VHL-recruiting PROTACs utilizing short PEG linkers, focusing on maximizing cooperativity (

) and overcoming the "Hook Effect."

Part 1: The Mechanistic Rationale

Thermodynamics of the Ternary Complex

The efficacy of a PROTAC is governed by the formation of a ternary complex between the Target Protein (POI), the PROTAC, and the E3 Ligase (VHL). The stability of this complex is defined by the cooperativity factor (

).[5]

• Positive Cooperativity (

  ): The PROTAC binds the POI and Ligase better together than individually. Short linkers are essential here; by restricting the conformational freedom of the two proteins, they can lock the complex into a highly stable, productive geometry (a "molecular glue-like" mechanism).

• The "Goldilocks" Zone: A linker that is too short causes steric clashes (negative cooperativity). A linker that is too long incurs a high entropic penalty (the "floppy" linker problem), reducing the population of the productive ternary complex.

Visualization: Linker Length & Cooperativity

The following diagram illustrates how linker length dictates the equilibrium between binary and ternary complexes.

Caption: Impact of linker length on ternary complex equilibria. Short linkers (green path) facilitate high-cooperativity complexes by minimizing entropic penalties, provided steric clashes are avoided.

Part 2: Chemical Design & Synthesis strategies

VHL Ligand Selection: The Anchor

The industry standard for VHL recruitment is VH032 and its derivatives. For short PEG linkers, the "Exit Vector"—the point where the linker attaches—is critical because there is less slack to accommodate suboptimal angles.

Ligand Variant	Attachment Point	Chemical Handle	Suitability for Short PEGs
VH032-Amine	Terminal Left-Hand Side (LHS)	Primary Amine	High. Projects solvent-exposed, allowing linear extension.
VH032-Phenol	Phenyl Ring (RHS)	Phenolic Hydroxyl	Medium. Rigid exit vector; requires precise geometry matching with POI.
VHL-1	Terminal Acetyl	Carboxylic Acid	Low. Often buried; steric hindrance usually requires longer linkers.

Synthetic Workflow: Amide Coupling

For short PEG linkers, Amide Coupling is preferred over Click Chemistry (CuAAC). The triazole ring formed by Click chemistry adds rigidity and ~5 atoms of length, which can defeat the purpose of a "short" linker design.

Protocol: Direct Amide Coupling of Short PEG Linkers

• Activation: Dissolve the Carboxylic Acid-functionalized POI Ligand (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 min at RT.

• Coupling: Add the Amino-PEG-VHL ligand (e.g., H2N-PEG2-VH032) (1.1 eq).

• Reaction: Stir for 2–4 hours. Monitor by LC-MS.

  • Note: Short PEGs are hydrophilic; if the POI ligand is hydrophobic, ensure the solvent system (DMF/DMSO) fully solubilizes both.

• Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

  • Critical: Short PEG PROTACs often co-elute with impurities. Use a shallow gradient (e.g., 2% per minute).

Caption: Standard amide coupling workflow for generating short-linker VHL PROTACs, avoiding the rigidity of triazole click-chemistry handles.

Part 3: Experimental Validation (Self-Validating Systems)

Biophysical Validation: Ternary Complex Formation

Before testing in cells, you must verify that the short linker allows the ternary complex to form.

• Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

• Setup:

  • Fluorophore 1: Terbium-labeled VHL.

  • Fluorophore 2: BODIPY/Fluorescein-labeled POI.

• Readout: An increase in FRET signal upon PROTAC addition confirms ternary complex formation.[6]

• Interpretation: If

  , you have achieved positive cooperativity ( ).

Cellular Validation: Degradation Efficiency

• Method: Western Blot / HiBiT Assay.[5]

• Metric:

  (Potency) and (Efficacy).

• The Hook Effect Check: Test a wide concentration range (0.1 nM to 10

  M).[5][7]

  • Observation: With short linkers, the "Hook Effect" (loss of degradation at high concentrations) may be less pronounced if the cooperativity is high, as the ternary complex is thermodynamically favored over binary complexes.

Permeability: The Chameleonic Effect

Short PEG linkers can facilitate intramolecular hydrogen bonding (IMHB) , allowing the PROTAC to fold and shield its polar groups.

• Assay: NanoBRET Target Engagement (Intracellular).

• Why: A PROTAC might degrade the protein in lysate but fail in live cells due to poor permeability. NanoBRET confirms the molecule actually enters the cell and binds the target.

Part 4: Troubleshooting & Optimization

Scenario: No Degradation Observed.

Potential Cause	Diagnostic Experiment	Solution
Steric Clash	TR-FRET (Biophysical)	If no FRET signal: The linker is too short. Increase PEG length (e.g., PEG1 PEG3).
Permeability	PAMPA or NanoBRET	If poor permeability: Methylate amide nitrogens on the linker to reduce H-bond donors.
Wrong Geometry	Molecular Modeling (Docking)	The exit vector might be pointing away from the E3 ligase. Switch VHL attachment point (e.g., Amine Phenol).

References

• Guerrette, E. S., et al. (2022). "Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design." Semantic Scholar.

• Bemani, F., et al. (2023). "Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs)." Expert Opinion on Drug Discovery.

• Frost, J., et al. (2016). "Structure-Guided Design and Optimization of Small Molecules Targeting the Protein-Protein Interaction between the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase and the Hypoxia Inducible Factor (HIF) Alpha Subunit." Journal of Medicinal Chemistry.

• Atilaw, Y., et al. (2021). "Impact of Linker Composition on VHL PROTAC Cell Permeability." ACS Medicinal Chemistry Letters.

• Bemis, T. A., et al. (2021).[] "Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras." Journal of Medicinal Chemistry.

Sources

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Molecular weight and formula of (S,R,S)-Ahpc-CO-peg1-C2-amine

Content Type: Technical Whitepaper & Experimental Guide Subject: Molecular Identity, Synthesis, and Application in PROTAC® Development[1]

Executive Summary & Molecular Identity[2][3][4]

(S,R,S)-Ahpc-CO-peg1-C2-amine is a high-purity E3 ligase ligand-linker conjugate designed for the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] It functions as a "building block" that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2]

Structurally, it consists of the VHL-binding motif (derived from the VH032 ligand) linked via an amide bond to a short polyethylene glycol (PEG) spacer terminated with a primary amine.[1] This amine handle allows for facile conjugation to a target protein ligand possessing a carboxylic acid group.[1]

Physicochemical Specifications

Property	Specification
Common Name	(S,R,S)-Ahpc-CO-peg1-C2-amine
Synonyms	VH032-PEG1-NH2; VHL Ligand-Linker Conjugate 1
CAS Number	2241641-57-4
Molecular Formula	C₂₆H₃₇N₅O₅S
Molecular Weight	531.67 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO (>50 mg/mL), DMF; Low solubility in water
Purity	≥ 95% (HPLC)
Storage	-20°C (Powder), -80°C (In solvent); Protect from moisture

Structural Breakdown

The molecule is composed of three distinct functional domains:

• VHL Ligand Core ((S,R,S)-Ahpc): The (2S,4R)-4-hydroxyproline derivative responsible for high-affinity binding to the VHL E3 ligase.[1]

• Linker (CO-peg1-C2): A short, hydrophilic spacer (-C(=O)-CH2-O-CH2-CH2-) that improves solubility and provides spatial separation between the E3 ligase and the target protein.[1]

• Reactive Handle (Amine): A primary amine (-NH2) poised for amide coupling with carboxylic acid-functionalized target ligands.[1]

SMILES String: O=C(NCC1=CC=C(C(SC=N3)=C3C)C=C1)C1)N1C((C)C)NC(COCCN)=O)=O

Mechanism of Action: PROTAC-Mediated Degradation[1][2][6][7]

This molecule serves as the "engine" of a PROTAC degrader.[1][2][3] When conjugated to a ligand that binds a disease-causing protein (POI), the resulting heterobifunctional molecule induces the formation of a ternary complex (POI:PROTAC:VHL).[1]

Workflow Visualization:

Caption: Logical flow from chemical synthesis of the PROTAC to the biological cascade resulting in target protein degradation.

Experimental Protocol: PROTAC Synthesis

Objective: Conjugate (S,R,S)-Ahpc-CO-peg1-C2-amine to a Target Protein Ligand containing a carboxylic acid (-COOH).

Scientific Rationale: The synthesis utilizes a standard HATU-mediated amide coupling.[1] HATU is selected over EDC/NHS for its superior efficiency in coupling sterically hindered amines or acids, which is common in complex PROTAC synthesis.[1] DIPEA (Diisopropylethylamine) serves as the non-nucleophilic base to deprotonate the carboxylic acid and the amine salt.[1]

Reagents Required[1]

• Amine Building Block: (S,R,S)-Ahpc-CO-peg1-C2-amine (1.0 equiv)[1]

• Acid Partner: Target Ligand-COOH (1.0 - 1.2 equiv)[1]

• Coupling Agent: HATU (1.2 - 1.5 equiv)[1]

• Base: DIPEA (3.0 - 5.0 equiv)[1]

• Solvent: Anhydrous DMF or DMSO[1]

Step-by-Step Methodology

• Activation:

  • Dissolve the Target Ligand-COOH (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).[1]

  • Add HATU (1.2 equiv) and DIPEA (2.0 equiv).[1]

  • Stir at Room Temperature (RT) for 15 minutes. Note: This pre-activation step ensures the formation of the active ester species.[1]

• Coupling:

  • Add (S,R,S)-Ahpc-CO-peg1-C2-amine (1.0 equiv) to the reaction mixture.

  • Add remaining DIPEA (1.0 - 2.0 equiv) to ensure the pH remains basic (~pH 8).[1]

  • Stir at RT for 2–16 hours.

  • Monitoring: Monitor reaction progress via LC-MS. Look for the disappearance of the amine (MW 531.[1]67) and the appearance of the product mass (MW = MW_Acid + 531.67 - 18.02).[1]

• Work-up & Purification:

  • Quench: Dilute the reaction mixture with water or slightly acidic buffer (0.1% formic acid in water) to quench unreacted active ester.[1]

  • Extraction (Optional): If the product is hydrophobic, extract with Ethyl Acetate.[1] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]

  • Purification (Recommended): For PROTACs, direct Reverse-Phase Preparative HPLC is preferred.[1]

    • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid or TFA.[1]

    • Gradient: 5% to 95% B over 20-30 minutes.[1]

  • Lyophilization: Freeze-dry the collected fractions to obtain the final PROTAC powder.[1]

Handling, Stability, and Storage[1][3][8][9]

This compound contains a VHL ligand moiety which is generally stable, but the linker system and the free amine make it sensitive to environmental factors.[1]

• Hygroscopicity: The PEG linker imparts hygroscopic character.[1] Moisture absorption can lead to hydrolysis or difficulty in weighing.[1]

  • Protocol: Always equilibrate the vial to room temperature before opening to prevent condensation.[1]

• Solvent Stability:

  • Stable in DMSO/DMF for up to 24 hours at RT.

  • Avoid storing in protic solvents (Methanol/Water) for extended periods if not acidified, as the amide bonds can degrade over weeks.[1]

• Long-Term Storage:

  • Store powder at -20°C with a desiccant.[1]

  • Stock solutions in DMSO should be stored at -80°C and subjected to minimal freeze-thaw cycles (aliquotting is recommended).[1][4]

References

• Buckley, D. L., et al. (2012).[1] "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society, 134(10), 4465–4468.[1] Link[1]

• Zengerle, M., et al. (2015).[1] "Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4." ACS Chemical Biology, 10(8), 1770–1777.[1] Link[1]

Sources

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• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Conjugation Protocol for (S,R,S)-Ahpc-CO-peg1-C2-amine in PROTAC Synthesis

Introduction & Scope

This application note details the optimized protocol for conjugating (S,R,S)-Ahpc-CO-peg1-C2-amine (also known as VHL Ligand-Linker Conjugate 1) to carboxylic acid-functionalized target ligands ("warheads").

This specific building block is critical in Targeted Protein Degradation (TPD) . It combines the VHL-recruiting ligand (VH032 derivative) with a short, hydrophilic PEG1 linker ending in a primary amine. The primary application is the synthesis of PROTACs (Proteolysis Targeting Chimeras).[1]

Key Chemical Characteristics

Property	Specification
Molecule Name	(S,R,S)-Ahpc-CO-peg1-C2-amine
Core Ligand	VH032 (VHL E3 Ligase Binder)
Linker Type	PEG1 (Short, hydrophilic)
Reactive Handle	Primary Amine (-NH₂)
Stereochemistry	(S,R,S) - Critical for VHL binding affinity
Solubility	High in DMSO, DMF; Low in Water/Ether

Chemical Strategy & Mechanism[1][4][5]

The conjugation relies on a standard Amide Coupling reaction.[2] However, the presence of the hydroxyl group on the hydroxyproline core and the risk of epimerization at the

-carbon require specific conditions.

The Challenge: Epimerization & Selectivity[5]

• Stereochemical Integrity: The VHL ligand contains three chiral centers. The most labile is the position adjacent to the amide carbonyl. Excessive base or prolonged activation can lead to epimerization, rendering the PROTAC inactive.

• Chemoselectivity: The VHL ligand contains a secondary alcohol (4-hydroxyproline). While primary amines are more nucleophilic, highly reactive acylating agents (like acid chlorides) can esterify this alcohol. We utilize HATU for its high chemoselectivity toward amines over alcohols.

Reaction Scheme

Warhead-COOH + HATU/DIPEA

[Activated Ester] [Activated Ester] + H₂N-Linker-VHL PROTAC + Urea Byproduct

Pre-Reaction Checklist

Reagents

• Carboxylic Acid Warhead: >95% purity, dry.

• Amine Conjugate: (S,R,S)-Ahpc-CO-peg1-C2-amine (stored at -20°C).[3]

• Coupling Reagent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium). Alternative: PyBOP.

• Base: DIPEA (N,N-Diisopropylethylamine), anhydrous.

• Solvent: Anhydrous DMSO or DMF.[4] Do not use reagent-grade DMF; water content inhibits the reaction.

Equipment

• LC-MS (Liquid Chromatography-Mass Spectrometry) for monitoring.[1]

• 4 mL or 20 mL Scintillation Vials (glass).

• Preparative HPLC (C18 column) for purification.

Detailed Experimental Protocol

Step 1: Stoichiometry Calculation

Calculate equivalents based on the limiting reagent (usually the more expensive component).

• Warhead-COOH: 1.0 equiv

• (S,R,S)-Ahpc-Amine: 1.0 – 1.2 equiv

• HATU: 1.1 equiv

• DIPEA: 3.0 equiv[1]

Step 2: Activation (The "Pre-Activation" Method)

To minimize epimerization, we activate the acid before adding the VHL amine.

• Dissolve the Warhead-COOH (10 mg, example scale) in Anhydrous DMSO to a concentration of 0.1 M .

• Add HATU (1.1 equiv) to the solution.

• Add DIPEA (3.0 equiv).[1]

• Vortex briefly and let stand at Room Temperature (RT) for 5–10 minutes .

  • Note: The solution should turn slightly yellow. If it turns dark brown/black immediately, check solvent purity.

Step 3: Conjugation[8]

• Dissolve (S,R,S)-Ahpc-CO-peg1-C2-amine (1.0–1.2 equiv) in a minimal volume of Anhydrous DMSO (approx. 100–200 µL).

• Add this amine solution dropwise to the activated acid mixture.

• Flush the vial headspace with Nitrogen or Argon gas (optional but recommended).

• Stir or shake at RT for 1–4 hours .

Step 4: Reaction Monitoring (LC-MS)

• Timepoint 1 (1 hour): Take a 2 µL aliquot, dilute into 200 µL MeCN/Water (50:50), and inject.

• Success Criteria: Disappearance of Warhead-COOH peak; appearance of Product Mass [M+H]⁺.

• Troubleshooting: If starting material remains after 4 hours, add an additional 0.2 equiv of HATU and 0.5 equiv of DIPEA.

Step 5: Workup & Purification

Due to the polarity of the VHL ligand, aqueous extraction (liquid-liquid) often results in product loss. Direct HPLC purification is recommended.

Method A: Direct HPLC (Recommended for <50 mg)

• Dilute the reaction mixture with MeOH:Water (1:1) containing 0.1% Formic Acid until the total volume is ~2 mL.

• Filter through a 0.22 µm syringe filter .

• Inject directly onto a Preparative C18 HPLC column .

  • Gradient: 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

• Lyophilize fractions to obtain the PROTAC as a powder.[5]

Method B: Extraction (Only for >100 mg)

• Dilute reaction with Ethyl Acetate (EtOAc) .

• Wash 2x with 5% LiCl solution (removes DMF/DMSO).

• Wash 1x with Saturated NaHCO₃ .

• Wash 1x with Brine .

• Dry over Na₂SO₄ , filter, and concentrate.

Workflow Visualization

Figure 1: Step-by-step workflow for the conjugation of VHL-Amine to Carboxylic Acid Warheads.

Quality Control & Validation

Test	Method	Acceptance Criteria
Identity	LC-MS (ESI+)	Observed Mass = Theoretical Mass ± 0.5 Da
Purity	HPLC (UV 254 nm)	> 95% Area Under Curve
Stereochemistry	1H NMR	Distinctive doublet for VHL benzylic protons; no split peaks indicating diastereomers.
Solvent Residual	1H NMR	DMSO < 0.5% (w/w)

Troubleshooting Guide

Issue 1: Low Yield / Incomplete Reaction

• Cause: Carboxylic acid is sterically hindered or "deactivated" (electron-poor).

• Solution: Switch coupling reagent to COMU or PyBOP . Increase temperature to 35°C (Caution: Monitor epimerization closely).

Issue 2: Product Epimerization

• Symptom: LC-MS shows a split peak (two peaks with same mass) or NMR shows "doubling" of signals.

• Cause: High pH or prolonged reaction time.

• Solution: Use Collidine instead of DIPEA (weaker base). Reduce activation time to 2 minutes. Keep reaction at 0°C.

Issue 3: O-Acylation (Side Product)

• Symptom: Mass spectrum shows Product + Warhead Mass (Double addition).

• Cause: Reaction of the VHL hydroxyl group.

• Solution: Ensure stoichiometry is strictly 1:1. Avoid large excess of Warhead/HATU.

References

• Buckley, D. L., et al. (2012). "Targeting the VHL E3 Ligase to Degrade Proteins." Journal of the American Chemical Society.

• Gadd, M. S., et al. (2017). "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology.

• BroadPharm. "Protocol for Amino PEG Reagents."[6] BroadPharm Protocols.

• Tocris Bioscience. "VH 032 amide-alkylC5-amine Technical Data." Tocris.

• Testa, A., et al. (2020). "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase." Journal of the American Chemical Society.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. (S, R, S)-AHPC-PEG2-amine, 2097973-72-1 | BroadPharm [broadpharm.com]
• 4. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. broadpharm.com [broadpharm.com]

Application Note: Synthesis and Validation of VHL-Based PROTACs Utilizing Amine-Functionalized Linkers

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Targeted Protein Degradation (TPD), PROTAC Library Construction, and Optimization

Introduction to VHL-Based PROTACs and Linker Chemistry

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the ubiquitin-proteasome system (UPS) to induce the degradation of a specific protein of interest (POI). A PROTAC consists of three components: a POI-targeting ligand, an E3 ligase-recruiting ligand, and a chemical linker.

The von Hippel-Lindau (VHL) E3 ligase is one of the most widely utilized ligases in PROTAC design, frequently recruited using derivatives of the high-affinity ligand VH032 [1]. The design of the linker is not merely a structural necessity; it actively dictates the physicochemical properties, cell permeability, and the thermodynamic stability of the POI-PROTAC-VHL ternary complex.

Amine-functionalized linkers (such as Boc-protected PEG-amines or alkyl-diamines) are highly prized in PROTAC synthesis. They offer superior synthetic versatility, allowing for rapid, modular assembly of PROTAC libraries via robust amide coupling chemistries. Furthermore, the incorporation of amine-derived linkages (e.g., amides) provides metabolic stability while allowing precise tuning of the linker's polar surface area and flexibility.

Fig 1. Mechanism of VHL-based PROTACs inducing targeted protein degradation via the UPS.

Mechanistic Principles of Amide Coupling in PROTAC Synthesis

The assembly of a VHL-PROTAC using an amine-functionalized linker typically involves coupling a carboxylic acid (either on the POI ligand or the linker) with an amine (on the VHL ligand, such as VH032-amine, or the linker itself).

Causality in Reagent Selection:

• Coupling Agent (HATU): We utilize 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) rather than standard EDC/NHS. HATU generates an highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen atom in the pyridine ring of HOAt exerts a neighboring group effect that significantly accelerates the aminolysis step, making it ideal for the sterically hindered amines often found in PROTAC building blocks[2].

• Base (DIPEA): N,N-Diisopropylethylamine (DIPEA) is employed as the base. Its bulky isopropyl groups render it non-nucleophilic, preventing it from competing with the target amine for the active ester, while efficiently scavenging protons to drive the reaction forward.

• Solvent (DMF): N,N-Dimethylformamide (DMF) is selected due to its high dielectric constant, which is necessary to dissolve the highly polar, high-molecular-weight PROTAC intermediates.

Synthetic Workflow & Step-by-Step Protocols

The following protocols describe the modular synthesis of a VHL PROTAC by coupling VH032-amine with a bifunctional Boc-NH-PEGn-COOH linker, followed by deprotection and final coupling to a POI-COOH.

Fig 2. Step-by-step synthetic workflow for VHL PROTACs using amine-functionalized linkers.

Protocol A: Activation and First Amide Coupling

• Preparation: Dissolve Boc-NH-PEGn-COOH (1.1 eq, typically 0.1 mmol) in anhydrous DMF (2.0 mL) under an inert nitrogen atmosphere.

• Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Stir at room temperature (RT) for 15 minutes to ensure complete formation of the HOAt active ester.

• Coupling: Add VH032-amine (1.0 eq) [1] to the activated mixture. Stir continuously at RT for 4–12 hours.

• Self-Validation Checkpoint: Analyze a 5 µL aliquot via LC-MS. The complete disappearance of the VH032-amine peak and the emergence of the intermediate mass

  validates successful coupling. Do not proceed to workup until conversion is >95%.

• Workup: Dilute with Ethyl Acetate (15 mL), wash with saturated

  (3x) and brine (1x). Dry over anhydrous , filter, and concentrate in vacuo.

Protocol B: Deprotection of the Amine Linker

• Acidic Cleavage: Dissolve the crude Boc-protected intermediate in Dichloromethane (DCM, 2.0 mL). Add 4M HCl in Dioxane (2.0 mL).

  • Expert Insight: HCl in Dioxane is preferred over Trifluoroacetic Acid (TFA) because it yields a volatile hydrochloride salt. TFA leaves strongly bound trifluoroacetate counterions that can suppress ionization in mass spectrometry and artificially alter cell permeability in downstream assays.

• Reaction: Stir at RT for 2 hours.

• Isolation: Evaporate the solvent under reduced pressure to yield the VH032-PEGn-NH2 hydrochloride salt. Use immediately in the next step without further purification.

Protocol C: Final Assembly and Purification

• Second Coupling: Dissolve POI-COOH (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (4.0 eq—extra base is required to neutralize the HCl salt from Protocol B). Stir for 15 minutes.

• Assembly: Add the VH032-PEGn-NH2 salt to the mixture. Stir at RT overnight.

• Purification: Purify the crude mixture using Preparative Reverse-Phase HPLC (C18 column). Use a mobile phase gradient of Water/Acetonitrile containing 0.1% Formic Acid.

  • Expert Insight: Formic acid ensures that any basic moieties (such as the thiazole in VH032 or tertiary amines in the linker) remain fully protonated, preventing peak tailing and ensuring high-resolution separation.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final PROTAC as a solid powder.

Validation: Ternary Complex and Degradation Assays

To confirm that the synthesized PROTAC functions as a targeted degrader, it must be evaluated in a cellular context.

Protocol D: Western Blot for Target Degradation

• Cell Treatment: Seed target cells (e.g., HeLa or HEK293T) in 6-well plates at

  cells/well. Incubate overnight. Treat cells with a concentration gradient of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (0.1% DMSO) for 12–24 hours.

• Lysis: Wash cells with cold PBS. Lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 min at 4°C to clear the lysate.

• Immunoblotting: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with primary antibodies against the POI and a loading control (e.g., GAPDH).

• Self-Validation Checkpoint: A successful PROTAC will exhibit a "hook effect" at high concentrations—where independent binary complexes (PROTAC-POI and PROTAC-VHL) outcompete the productive ternary complex, leading to reduced degradation. A stable GAPDH signal validates that the degradation is target-specific and not due to global cytotoxicity.

Quantitative Analysis: Impact of Linker Composition

The physicochemical nature of the amine-functionalized linker severely impacts the PROTAC's efficacy. While highly flexible PEG linkers are excellent for initial library screening due to their solubility, rigidifying the linker often improves cell permeability by reducing the dynamic polar surface area [3, 4].

Table 1: Impact of Linker Composition on VHL PROTAC Properties (Representative Data)

Linker Type	Structure / Motif	Length (Atoms)	Cell Permeability ( )	Degradation ( )	(%)
PEG-Amine	PEG2-diamine	8	Low	15 nM	95%
PEG-Amine	PEG4-diamine	14	Very Low	5 nM	98%
Alkyl-Amine	C8 Alkyl-diamine	8	Moderate	25 nM	85%
Rigid-Amine	Piperidine-Alkyl	10	High	10 nM	92%

Note:

represents the concentration at which 50% of the maximum degradation is achieved. is the maximum degradation percentage. Data is synthesized from comparative studies on VHL PROTAC permeability and efficacy [3, 4].

References

• Yan, W., et al. "Feasible Column Chromatography-Free, Multi-Gram Scale Synthetic Process of VH032 Amine, Which Could Enable Rapid PROTAC Library Construction." ACS Omega, 2022.[Link]

• Diehl, C., & Ciulli, A. "Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders." Chemical Society Reviews, 2022.[Link]

• Atilaw, Y., et al. "Impact of Linker Composition on VHL PROTAC Cell Permeability." Journal of Medicinal Chemistry, 2021.[Link]

• Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy, 2020.[Link]

Application Note: Optimized Amide Coupling Protocols for VHL-Targeting PROTAC Synthesis using VH032-PEG1-amine

Introduction & Rationale

Proteolysis Targeting Chimeras (PROTACs) have revolutionized drug discovery by hijacking the ubiquitin-proteasome system to degrade specific proteins of interest (POIs)[1]. The von Hippel-Lindau (VHL) E3 ligase is one of the most frequently recruited ligases in this modality. VH032-PEG1-amine is a highly validated, commercially available VHL-recruiting building block. It features a highly specific VHL binding moiety (VH032) connected to a short polyethylene glycol (PEG) linker that terminates in a primary amine[2].

The critical final step in the convergent synthesis of most VHL-targeting PROTACs is the amide coupling between the primary amine of VH032-PEG1-amine and a carboxylic acid-functionalized POI ligand (warhead)[3]. Because PROTACs are high-molecular-weight molecules ("beyond Rule of 5") with complex stereochemistry, achieving high yields in this final assembly step requires highly optimized and mild coupling conditions[4].

Mechanistic Insights and Reagent Selection

Amide bond formation is the cornerstone of PROTAC synthesis. However, coupling sterically hindered and stereochemically sensitive ligands requires precise control over reaction kinetics.

• Activation Strategy: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the gold standard for this transformation[3]. It rapidly converts the POI-COOH into a highly reactive HOAt active ester. The nitrogen atom in the HOAt ring provides an internal hydrogen bond that accelerates aminolysis while suppressing epimerization—a critical factor for maintaining the binding affinity of chiral POI ligands.

• Base Selection: DIPEA (N,N-Diisopropylethylamine) is preferred over triethylamine. Its steric bulk prevents it from acting as a competing nucleophile. Crucially, VH032-PEG1-amine is almost always supplied as a hydrochloride (HCl) or trifluoroacetate (TFA) salt to prevent oxidative degradation. An excess of DIPEA (typically 3.0 to 5.0 equivalents) must be added to fully liberate the free amine and drive the reaction forward[5].

• Solvent System: Anhydrous N,N-Dimethylformamide (DMF) or a Dichloromethane (DCM)/DMF mixture is utilized to ensure complete solubilization of both the highly polar VHL ligand and the lipophilic POI warhead[2].

Comparative Coupling Conditions

While HATU/DIPEA is the primary recommendation, alternative coupling reagents are utilized depending on substrate stability and scale-up requirements.

Table 1: Comparison of Amide Coupling Reagents for PROTAC Synthesis

Coupling System	Base	Solvent	Typical Time	Key Advantages & Mechanistic Notes	Reference
HATU	DIPEA (3-5 eq)	DMF	2 - 16 h	Gold Standard. Fastest kinetics; minimal epimerization; ideal for sterically hindered warheads.	[3]
EDC / HOBt	DIPEA (3-7 eq)	DCM / DMF	24 - 48 h	Water-soluble byproducts (urea) allow for easier aqueous workup; good for scale-up.	[6]
T3P	DIPEA / TEA	EtOAc / DMF	12 - 24 h	Extremely low toxicity; excellent for late-stage GMP synthesis; low epimerization.	[7]
DCC / Oxyma	Solid-supported	DCM / CH₃CN	4 - 12 h	Ideal for automated, capsule-based solid-phase synthesis; avoids manual handling.	[8]

Experimental Workflow Visualization

Fig 1. General workflow for the amide coupling of POI-COOH to VH032-PEG1-amine.

Step-by-Step Experimental Protocol (0.1 mmol Scale)

This protocol is designed as a self-validating system. By utilizing LC-MS as an in-process control prior to the addition of the valuable VH032-PEG1-amine, researchers can prevent the waste of expensive E3 ligase ligands on failed activations.

Materials Required:

• POI-COOH (Warhead): 0.10 mmol (1.0 eq)

• VH032-PEG1-amine (HCl or TFA salt): 0.11 mmol (1.1 eq)

• HATU: 0.12 mmol (1.2 eq)

• DIPEA: 0.40 mmol (4.0 eq)

• Anhydrous DMF: 2.0 mL

Procedure:

• Preparation & Solubilization: In an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve the POI-COOH (0.10 mmol) in 2.0 mL of anhydrous DMF under an inert atmosphere (Nitrogen or Argon).

• Base Addition: Add DIPEA (0.40 mmol, 4.0 eq) to the solution. Stir for 5 minutes at room temperature (20–25 °C).

• Activation: Add HATU (0.12 mmol, 1.2 eq) in one portion. The solution will typically turn pale yellow.

• In-Process Control (Self-Validation): Stir the reaction for 15–30 minutes. Critical Step: Take a 1 µL aliquot, dilute in 100 µL of Acetonitrile, and analyze via LC-MS. Confirm the complete disappearance of the POI-COOH mass and the appearance of the HOAt-active ester intermediate.

• Amide Coupling: Once activation is confirmed, add the VH032-PEG1-amine salt (0.11 mmol, 1.1 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor by LC-MS at 2 hours and 16 hours. The reaction is typically complete within this window[3].

• Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (15 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (10 mL), 1M aqueous HCl (10 mL), and brine (3 × 10 mL) to remove DMF and HATU byproducts.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude PROTAC.

• Purification: Purify the crude residue via Preparative HPLC (C18 column, typically using a gradient of Water/Acetonitrile with 0.1% Formic Acid or TFA) to isolate the pure PROTAC[2].

High-Throughput & Scale-Up Considerations

When translating this batch protocol to high-throughput nanoscale synthesis (e.g., 1536-well plates for PROTAC library generation), researchers must account for "plate effects." A comprehensive study on nanoscale amide couplings for PROTACs revealed that the use of TFA salts of amine starting materials can severely depress reaction conversion in nanoliter volumes, despite working perfectly in batch[5].

Troubleshooting Tip: For high-throughput library synthesis, the order of addition and base equivalents are paramount. Carefully titrating the base and pre-neutralizing the VH032-PEG1-amine salt prior to acoustic dispensing is highly recommended to ensure reproducibility across the library[5].

References

• [7] Impact of Linker Composition on VHL PROTAC Cell Permeability. diva-portal.org. 7

• [5] Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTACs. nih.gov. 5

• [8] Capsule-based automated synthesis for the efficient assembly of PROTAC like molecules. ethz.ch. 8

• [1] Design, Synthesis and Biological Evaluation of α-Synuclein Proteolysis-Targeting Chimeras. nih.gov. 1

• [2] Feasible Column Chromatography-Free, Multi-Gram Scale Synthetic Process of VH032 Amine, Which Could Enable Rapid PROTAC Library Construction. researchgate.net. 2

• [3] Leveraging dual-ligase recruitment to enhance degradation via a heterotrivalent PROTAC. chemrxiv.org. 3

• [6] Evaluation of Thiol-Mediated Uptake in VHL-Based PROTACs. biorxiv.org. 6

• [4] Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. acs.org. 4

Sources

• 1. Design, Synthesis and Biological Evaluation of α-Synuclein Proteolysis-Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTAC Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. Research Collection | ETH Library [research-collection.ethz.ch]

Designing PROTAC libraries with variable PEG linker lengths

Application Note: Designing PROTAC Libraries with Variable PEG Linker Lengths

Executive Summary

Proteolysis Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation by hijacking the ubiquitin-proteasome system. However, the success of a PROTAC relies heavily on the rational design of its linker. Far from being a passive spacer, the linker is an active structural element that dictates the thermodynamics and kinetics of the ternary complex (Target Protein–PROTAC–E3 Ligase). This application note provides a comprehensive, field-proven guide to designing, synthesizing, and evaluating PROTAC libraries using variable Polyethylene Glycol (PEG) linker lengths.

Mechanistic Principles of Linker Design

The Active Role of the Linker & Positive Cooperativity

The primary objective of a PROTAC is to induce a productive ternary complex. If a linker is too short, steric clashes between the Protein of Interest (POI) and the E3 ligase prevent simultaneous binding, leading to a failure in ternary complex formation [[1]](). Conversely, if the linker is too long, the entropic penalty of complex formation increases, and the ubiquitination sites on the POI may fall outside the catalytic radius of the E2-E3 complex.

Optimal linker lengths facilitate favorable protein-protein interactions (PPIs) between the POI and the E3 ligase. This phenomenon, known as positive cooperativity (

), stabilizes the ternary complex and can compensate for weak binary affinity between the PROTAC and its individual targets 2.

Overcoming the "Hook Effect"

Because PROTACs are heterobifunctional, their activity is governed by a three-body binding equilibrium. At high PROTAC concentrations, the equilibrium shifts: unproductive binary complexes (POI-PROTAC and E3-PROTAC) outcompete the formation of the ternary complex. This auto-inhibition is known as the "hook effect" 3. Linkers that promote strong positive cooperativity broaden the effective concentration range of the PROTAC, significantly delaying the onset of the hook effect 4.

Rationale for PEG Scaffolds

PEG and alkyl chains are the most prevalent motifs in published degrader structures, comprising over 85% of all linkers 5. PEG linkers are privileged scaffolds because they offer high synthetic accessibility, excellent flexibility, and tunable lengths. Furthermore, adjusting the number of ethylene glycol units allows researchers to precisely tune the topological polar surface area (TPSA) and lipophilicity, preventing the severe drop in cellular permeability often associated with high-molecular-weight PROTACs 6.

Figure 1: PROTAC-mediated ternary complex formation vs. the hook effect at high concentrations.

Library Synthesis & Screening Workflow

To systematically identify the optimal linker length, we employ a highly convergent Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click chemistry" approach. This allows for the rapid assembly of libraries containing 0 to 12 PEG units [[5]]().

Figure 2: End-to-end workflow for the synthesis and screening of variable PEG PROTAC libraries.

Step-by-Step Experimental Protocols

Protocol 1: Parallel Synthesis of Variable PEG PROTACs via CuAAC

Causality Note: Using a copper catalyst (

) alongside sodium ascorbate ensures the continuous in situ reduction of Cu(II) to the active Cu(I) species. This prevents the oxidative degradation of sensitive warheads while driving the cycloaddition to near-quantitative yields.

• Preparation of Stock Solutions: Prepare 100 mM stock solutions of the alkyne-functionalized POI ligand and the azide-functionalized E3 ligand (e.g., VHL or CRBN binder) in anhydrous DMSO.

• Linker Addition: In a 96-well deep-well plate, dispense 10 µL of POI ligand and 10 µL of E3 ligand into each well. Add 10 µL of the respective bifunctional PEG linker (PEG1 through PEG12) to designated wells.

• Catalyst Assembly: Prepare a fresh catalyst master mix containing 5 mM

  and 25 mM sodium ascorbate in degassed /t-BuOH (1:1 v/v).

• Reaction Initiation: Add 20 µL of the catalyst master mix to each well. Seal the plate and agitate at room temperature for 12 hours under a nitrogen atmosphere to prevent oxidation.

• Purification: Purify the resulting triazole-linked PROTACs using preparative HPLC. Lyophilize the fractions and confirm mass/purity via LC-MS.

Protocol 2: Evaluating Ternary Complex Formation via TR-FRET

Causality Note: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard fluorescence to eliminate background autofluorescence from the small-molecule library. This creates a self-validating system where signal is only generated upon true ternary complex formation.

• Reagent Preparation: Label the POI with a Terbium (Tb) donor fluorophore and the E3 ligase with an AlexaFluor 647 (AF647) acceptor.

• Assay Setup: In a 384-well low-volume plate, combine 10 nM Tb-POI and 10 nM AF647-E3 ligase in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT).

• PROTAC Titration: Add the PROTAC library in a 12-point dilution series (from 10 µM down to 0.05 nM).

• Incubation & Reading: Incubate for 60 minutes at room temperature to reach equilibrium. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using a 337 nm excitation and measuring emission ratios at 665 nm / 620 nm.

• Data Analysis: Calculate the cooperativity factor (

  ) by comparing the ternary complex to the binary values.

Protocol 3: Cellular Degradation & Hook Effect Profiling

Causality Note: A wide concentration range (1 nM to 10 µM) is strictly required. Truncating the upper concentration range will mask the hook effect, leading to false assumptions regarding the degrader's therapeutic window.

• Cell Seeding: Seed target cells (e.g., HEK293 or MV4;11) in 6-well plates at

  cells/well. Incubate overnight at 37°C, 5% .

• PROTAC Treatment: Treat cells with a 10-point dose-response of the PROTAC library (ranging from 1 nM to 10 µM). Include a DMSO vehicle control.

• Incubation: Incubate for 16-24 hours. (Time-course optimization may be required depending on the POI half-life).

• Lysis & Western Blotting: Lyse cells in RIPA buffer supplemented with protease inhibitors. Resolve proteins via SDS-PAGE and transfer to a PVDF membrane.

• Quantification: Probe for the POI, the E3 ligase, and a loading control (e.g., GAPDH). Quantify band intensities using densitometry to calculate

  (concentration for 50% degradation) and (maximum degradation percentage).

Quantitative Data Interpretation

The following table summarizes a representative dataset demonstrating how PEG linker length directly impacts degradation metrics and ternary complex cooperativity.

Table 1: Impact of PEG Linker Length on PROTAC Efficacy and Ternary Complex Formation

PROTAC ID	PEG Units	Linker Length (Atoms)	Cooperativity ( )	(nM)	(%)	Hook Effect Onset
PROTAC-1	PEG1	4	0.2	>5000	<10	N/A
PROTAC-2	PEG2	7	0.8	450	65	>10 µM
PROTAC-3	PEG3	10	12.5	15	98	>10 µM
PROTAC-4	PEG4	13	4.2	45	85	5 µM
PROTAC-5	PEG5	16	1.1	120	70	1 µM
PROTAC-6	PEG6	19	0.5	350	50	0.5 µM

Data Insight: Notice how PROTAC-3 (PEG3) exhibits a high cooperativity factor (

), indicating strong, positive protein-protein interactions between the POI and the E3 ligase. This structural synergy drives the lowest and highest , while effectively suppressing the hook effect at high concentrations 2. Conversely, shorter linkers (PEG1) fail due to steric clashes, while longer linkers (PEG5, PEG6) lose positive cooperativity, leading to an earlier onset of the hook effect driven by isolated binary binding events 1.

References

• Current strategies for the design of PROTAC linkers: a critical review National Center for Biotechnology Information (PMC). URL:[Link]

• Lessons in PROTAC design from selective degradation with a promiscuous warhead National Center for Biotechnology Information (PMC). URL:[Link]

• Novel approaches for the rational design of PROTAC linkers Open Exploration Publishing. URL: [Link]

• Amide-to-ester substitution as a strategy for optimizing PROTAC permeability and cellular activity SciSpace. URL:[Link]

• PROTAC-mediated ternary complex formation and hook effect ResearchGate. URL: [Link]

Sources

• 1. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 2. Lessons in PROTAC design from selective degradation with a promiscuous warhead - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chempep.com [chempep.com]
• 4. researchgate.net [researchgate.net]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Application Note: One-Step Synthesis of PROTAC Degraders Using AHPC-PEG1 Building Blocks

Executive Summary

This technical guide details the "one-step" synthetic strategy for assembling Proteolysis Targeting Chimeras (PROTACs) utilizing pre-functionalized AHPC-PEG1 building blocks. By leveraging the high-affinity VHL ligand (AHPC/VH032) conjugated to a short, rigid PEG1 linker, researchers can rapidly generate degrader libraries with minimal synthetic overhead. This approach bypasses the traditional multi-step linear synthesis of linkers, allowing for direct conjugation to a Target Protein Ligand (POI Ligand) via Amide Coupling or Click Chemistry (CuAAC).

Key Advantages:

• Speed: Reduces synthesis time from weeks to days.

• Rigidity: The short PEG1 linker (approx. 8–10 Å) restricts conformational freedom, potentially enhancing ternary complex stability via positive cooperativity.

• Modularity: Facilitates parallel synthesis of degrader analogs.[1][2]

Mechanism of Action & Design Rationale

The Ternary Complex

PROTACs function by inducing the formation of a ternary complex between the E3 ubiquitin ligase (in this case, VHL) and the Protein of Interest (POI).[1][3] The proximity allows the E2 enzyme to transfer ubiquitin to surface lysines on the POI, marking it for proteasomal degradation.

Strategic Choice: AHPC and PEG1

• AHPC (VHL Ligand): The (S,R,S)-AHPC scaffold (derived from VH032) is the gold standard for recruiting the Von Hippel-Lindau (VHL) E3 ligase due to its high affinity (K_d ~ 185 nM) and favorable physicochemical properties.

• PEG1 Linker: Unlike long flexible linkers (PEG3–PEG5) that act as "ropes," the short PEG1 linker acts closer to a "hinge."

  • Pro: Can freeze the ternary complex in a productive conformation, maximizing degradation efficiency (

    ).

  • Con: High risk of steric clash if the POI ligand binding pocket is deeply buried.

Visualizing the Mechanism

The following diagram illustrates the event-driven pharmacology of the AHPC-PEG1 PROTAC system.

Figure 1: Mechanism of PROTAC-mediated degradation. The AHPC-PEG1 molecule bridges the POI and VHL, leading to ubiquitination and subsequent proteasomal degradation.

Materials & Reagents

To execute the one-step synthesis, select the building block that complements the functional group present on your POI ligand.

Table 1: Building Block Selection Guide

POI Ligand Functional Group	Required AHPC Building Block	Reaction Type	Product Link
Carboxylic Acid (-COOH)	(S,R,S)-AHPC-PEG1-NH2 (HCl Salt)	Amide Coupling
Amine (-NH2)	(S,R,S)-AHPC-PEG1-COOH	Amide Coupling	Custom/Enamine
Alkyne (-C≡CH)	(S,R,S)-AHPC-PEG1-Azide	CuAAC Click
Azide (-N3)	(S,R,S)-AHPC-PEG1-Alkyne	CuAAC Click

Essential Reagents:

• Solvents: Anhydrous DMF or DMSO (Grade: ≥99.8%).

• Coupling Agents: HATU (CAS: 148893-10-1).

• Bases: DIPEA (Hünig's Base).

• Catalysts (Click only): CuSO4 · 5H2O, Sodium Ascorbate, THPTA (ligand to protect Cu(I)).

Experimental Protocols

Protocol A: Amide Coupling (Standard)

Use when conjugating AHPC-PEG1-NH2 to a POI Ligand-COOH.

Rationale: HATU is chosen over EDC/NHS for its faster kinetics and higher conversion rates in sterically demanding couplings often found in PROTAC synthesis.

• Preparation:

  • Dissolve POI Ligand-COOH (1.0 equiv) in anhydrous DMF (concentration 0.1 M).

  • Add DIPEA (3.0 equiv) and stir for 5 minutes under inert atmosphere (

    ).

• Activation:

  • Add HATU (1.1 equiv) to the mixture. Stir for 10 minutes at Room Temperature (RT) to form the activated ester.

• Conjugation:

  • Add (S,R,S)-AHPC-PEG1-NH2 (1.1 equiv).

  • Note: If using the HCl salt of the amine, ensure sufficient DIPEA (an extra 1.0 equiv) is present to neutralize the salt.

• Reaction:

  • Stir at RT for 2–4 hours. Monitor by LC-MS (Look for mass:

    ).

• Workup:

  • Dilute with EtOAc, wash with 5% LiCl (aq) (to remove DMF), saturated NaHCO3, and brine.

  • Dry over Na2SO4 and concentrate.[4]

• Purification:

  • Purify via preparative RP-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B: Copper-Catalyzed Click Chemistry (CuAAC)

Use when conjugating AHPC-PEG1-Azide to a POI Ligand-Alkyne.

Rationale: Click chemistry is bio-orthogonal and high-yielding, ideal for structure-activity relationship (SAR) libraries where functional group tolerance is critical.

• Preparation:

  • Dissolve POI Ligand-Alkyne (1.0 equiv) and (S,R,S)-AHPC-PEG1-Azide (1.0 equiv) in a 1:1 mixture of t-BuOH and Water.

  • Alternative Solvent: DMSO can be used if solubility is poor, but reaction rates may vary.

• Catalyst Generation:

  • Prepare a fresh solution of CuSO4 · 5H2O (0.1 equiv) and THPTA (0.2 equiv) in water. Premix for 5 mins.

  • Prepare a fresh solution of Sodium Ascorbate (0.5 equiv) in water.

• Reaction:

  • Add the Cu/THPTA mixture to the reaction vessel.

  • Add the Sodium Ascorbate solution to initiate the reduction of Cu(II) to Cu(I).

  • Stir at RT for 4–16 hours under

    .

• Workup & Purification:

  • Directly inject the crude mixture (after filtration) onto Preparative HPLC.

  • Caution: Ensure copper removal if the compound is intended for immediate biological assay (Cu is cytotoxic). Use EDTA wash or scavenger resin if necessary.

Synthesis Workflow & Quality Control

The following flowchart outlines the decision-making process and validation steps required for high-integrity PROTAC synthesis.

Figure 2: Integrated workflow for one-step PROTAC synthesis, highlighting the divergence based on POI ligand functionality.

Quality Control Standards

• Purity: >95% by HPLC (254 nm) is required for biological assays to rule out off-target effects from hydrolyzed linkers.

• Identity: High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass.

• Stereochemistry: The VHL binding affinity is strictly stereodependent. Ensure the AHPC moiety retains the (S,R,S) configuration; avoid harsh basic conditions (>pH 10) or high heat (>60°C) which may cause epimerization at the hydroxyproline center.

References

• Sigma-Aldrich. (S,R,S)-AHPC-PEG1-NH2 hydrochloride Product Page. Retrieved from

• Sigma-Aldrich. (S,R,S)-AHPC-PEG1-Alkyne Product Page. Retrieved from

• BenchChem. Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers. Retrieved from

• Santa Cruz Biotechnology. (S,R,S)-AHPC-PEG1-azide Datasheet. Retrieved from

• Maniaci, C., et al. (2017). Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nature Communications. (Contextual grounding for VHL ligand chemistry).
• Testa, A., et al. (2020). 3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective reaction with VHL E3 ubiquitin ligase. Journal of the American Chemical Society. (Reference for stereochemical stability).

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AHPC-C6-PEG1-C3-PEG1-butyl amine hydrochloride ≥90% | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]

Application Note: Precision Stoichiometry for VHL Ligand-Linker Conjugation

Executive Summary & Strategic Rationale

In the synthesis of Proteolysis Targeting Chimeras (PROTACs), the conjugation of the E3 ligase ligand (specifically Von Hippel-Lindau, or VHL) to a linker is a pivotal intermediate step.[1][] The VHL ligand (e.g., VH032 and its derivatives) is often the most structurally complex and expensive component of the early synthetic pathway.

The Core Challenge: Achieving complete conversion of the valuable VHL ligand without introducing an unmanageable excess of linker that complicates downstream purification.

This guide moves beyond basic molarity (

) calculations. It introduces a Risk-Adjusted Stoichiometric Framework that accounts for reagent purity, hygroscopicity, and the specific hydrolysis rates of activated esters. We treat the VHL ligand as the "Limiting Reagent" and the Linker as the "Driver," optimizing for yield and purity simultaneously.

Theoretical Framework: The "Effective Equivalents" Model

Novice chemists often rely on nominal mass to calculate equivalents (

). However, in PROTAC synthesis, three "invisible" variables distort these ratios, leading to incomplete reactions:

• The Purity Gap: Commercial VHL ligands (e.g., VH032-amine) are often supplied as HCl or TFA salts with purities ranging from 95-98%. A 10 mg sample may only contain 8.5 mg of active free base.

• The Hydrolysis Tax: When using NHS-ester linkers, competition with trace water in "anhydrous" solvents (DMSO/DMF) consumes 10-20% of the active linker before it reacts with the amine.

• The Hygroscopic Factor: PEGylated linkers are highly hygroscopic. Weighing them in open air absorbs water mass, diluting the actual molar content.

Decision Matrix: Selecting Your Molar Ratio

The following logic gate determines the optimal excess of linker required based on the chemistry type.

Figure 1: Decision matrix for determining linker equivalents. For standard VHL-Linker synthesis (Amide coupling), the "Driver Strategy" (1.2–1.5 eq) is recommended to ensure the valuable VHL ligand is fully consumed.

Calculation Protocol: The "True Moles" Method

Do not use raw weight. Follow this derivation to calculate the exact mass required.

Step 1: Correct the VHL Ligand Mass (Limiting Reagent)

Calculate the Effective Moles (

) of your starting material.

• : Mass weighed on balance (mg).
• : HPLC purity (e.g., 0.98).
• : Molecular weight of the specific salt form (e.g., VH032-amine HCl ). Note: Using the Free Base MW here is a common error.

Step 2: Determine Linker Equivalents ( )

Based on the "Hydrolysis Tax," we apply a correction factor for NHS-esters.

Step 3: Calculate Linker Mass to Weigh

Summary Table: Recommended Equivalents

Reaction Type	Linker Type	Recommended Eq	Rationale
Amide Coupling	NHS/TFP Ester	1.2 – 1.5	Compensates for hydrolysis; drives VHL to completion.
Amide Coupling	Carboxylic Acid + HATU	1.1 – 1.2	In situ activation is more efficient; less hydrolysis risk.
Click Chemistry	Azide/Alkyne	1.0 – 1.05	High specificity; excess difficult to remove if MW is similar.
Nucleophilic Sub.	Alkyl Halide	1.5 – 2.0	Slower kinetics; excess ensures reaction over days.

Experimental Protocol: Synthesis of VH032-PEG-Linker

Scenario: Conjugation of VH032-amine (HCl salt) with Boc-PEG4-NHS ester . Objective: Synthesize the VHL-Linker intermediate with >98% conversion of VH032.

Reagents

• Limiting Reagent: VH032-amine-HCl (MW: 450.98 g/mol ).

• Linker: Boc-PEG4-NHS ester (MW: 518.55 g/mol ).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF or DMSO (stored over molecular sieves).

Workflow Diagram

Figure 2: Step-by-step synthetic workflow for VHL-Linker conjugation. Critical step: The "Activation" phase ensures the amine is free-based before the sensitive NHS ester is introduced.

Detailed Procedure

• Preparation of VHL Solution:

  • Weigh 22.5 mg of VH032-amine-HCl (

    ).

  • Dissolve in 500

    anhydrous DMF (Final Conc: 0.1 M).

  • Note: The solution may appear cloudy initially due to the salt.

• Base Addition (Deprotonation):

  • Add

    of DIPEA ( , 3.0 eq).

  • Vortex for 30 seconds. The solution should clarify as the free base is liberated.

  • Critical: Allow to stand for 2-5 minutes. This ensures the amine is nucleophilic before the linker is added.

• Linker Addition:

  • Calculate Linker Mass:

    .
  • .

  • Dissolve 33.7 mg Boc-PEG4-NHS in 100

    DMF.

  • Add the linker solution slowly to the VHL solution while stirring.

• Reaction & Monitoring:

  • Stir at Room Temperature (RT) under

    atmosphere.

  • T=1h Check: Take a

    aliquot, dilute in MeCN/H2O, and run LCMS.

  • Expectation: You should see the Product peak (

    ) and a small amount of hydrolyzed linker (Linker-COOH). The VH032 peak should be <5%.

• Troubleshooting (The "Chaser"):

  • If >10% VH032 remains after 4 hours, add a "chaser" of 0.2 eq of Linker. Do not add more base unless pH < 8.

References

• Gadd, M. S., et al. (2017).[3] "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology, 13(5), 514-521.[3]

• Manfredi, G., et al. (2020). "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy, 1, 273-312.

• Bricelj, A., et al. (2021).[4] "E3 Ligase Ligands in PROTACs: Challenges and Opportunities." Frontiers in Chemistry, 9.

• Nalawansha, D. A., & Crews, C. M. (2020). "PROTACs: An Emerging Therapeutic Modality for Targeted Protein Degradation."[5][6] Cell Chemical Biology, 27(8), 998-985.

• Vector Laboratories. (n.d.). "Bioconjugation Resource Guide: Molar Equivalents."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. PROTAC-Based Degrader Antibody Conjugates: Combining PROTACs with Monoclonal Antibodies for Precision Therapy - Aragen Life Sciences [aragen.com]
• 6. explorationpub.com [explorationpub.com]

Technical Application Note: Storage and Handling of Hygroscopic VHL Amine Hydrochloride Salts

Abstract & Scope

The Von Hippel-Lindau (VHL) E3 ligase ligand, particularly the VH032 amine hydrochloride derivative, is a cornerstone intermediate in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2] While the hydrochloride salt form significantly improves aqueous solubility and stability against oxidation compared to the free base, it introduces a critical handling challenge: acute hygroscopicity .

Improper handling leads to rapid deliquescence (liquefaction), stoichiometry errors during conjugation, and potential hydrolysis of sensitive moieties. This guide provides a self-validating, field-proven protocol for the storage, retrieval, and solubilization of these salts to ensure experimental reproducibility in drug discovery workflows.

The Physicochemical Challenge

VHL amine salts are ionic solids. The chloride counter-ion possesses a high charge density, creating a strong dipole interaction with atmospheric water vapor.

• The Mechanism: When the lattice energy of the salt is overcome by the hydration energy provided by atmospheric moisture, water molecules adsorb onto the crystal surface.

• The Consequence:

  • Surface Adsorption: Rapid weight gain (within seconds), rendering precise stoichiometric weighing impossible.

  • Deliquescence: The solid dissolves in its own absorbed water, forming a viscous paste or liquid.[3][4]

  • Hydrolysis: While the hydroxyproline core is robust, the acidic micro-environment created by the hydrated HCl salt can catalyze degradation of sensitive functional groups if the ligand is already conjugated to a linker.

Visualization: The Hygroscopic Cascade

The following diagram illustrates the degradation pathway and the critical intervention points.

Figure 1: The kinetic pathway of moisture absorption in VHL salts. Immediate intervention is required to prevent phase change.

Storage Architecture

Effective storage requires a tiered approach distinguishing between bulk stock and working aliquots.

Table 1: Storage Specifications

Tier	State	Temperature	Containment	Shelf Life
Long-Term Stock	Solid Powder	-20°C	Sealed vial w/ Parafilm + Desiccant pack in secondary container	> 2 Years
Working Stock	Solid Powder	Ambient (RT)	Desiccator cabinet (<20% RH) under Argon/Nitrogen	1-3 Months
Solubilized Stock	DMSO Solution (100mM)	-20°C or -80°C	Amber glass vial, Teflon-lined cap	3-6 Months

The "Cold-Chain" Retrieval Protocol

CRITICAL: Never open a cold vial of hygroscopic salt immediately upon removal from the freezer.

• Remove the secondary container from -20°C storage.

• Equilibrate the sealed container at room temperature for 30–45 minutes .

  • Why? Opening a cold vial causes immediate condensation of atmospheric moisture onto the salt, ruining the entire batch.

• Wipe the exterior of the vial to remove condensation before opening.

Handling & Weighing Protocols

This protocol assumes the user does not have access to a full glovebox. If a glovebox is available, use it.

Prerequisites

• Environment: Relative Humidity (RH) < 40%.

• Tools: Antistatic weighing boat, glass or PTFE-coated spatula (avoid metal if corrosion is a concern, though less critical for amines), Argon/Nitrogen line.

Workflow: The "Inert Cone" Method

• Preparation: Place the balance inside a draft shield. If possible, direct a gentle stream of dry Nitrogen/Argon into the weighing chamber (do not disturb the pan).

• Tare: Place the weighing boat and tare the balance before opening the vial.

• Transfer:

  • Open the VHL salt vial.

  • Immediately cap the vial after withdrawing material.

  • Transfer solid to the boat.

• Speed Weighing: Record the weight within 15 seconds.

  • Self-Validation: If the weight creates a "drifting" increase on the balance readout, the sample is actively absorbing water. Discard the weighed portion; do not return it to the stock vial.

• Reseal: Parafilm the stock vial immediately and return to the desiccator.

Visualization: Handling Workflow

Figure 2: Operational workflow for retrieving and weighing VHL salts. Note the remediation loop for clumped material.[5]

Solubilization & Stoichiometry

Solvent Choice

• Preferred: Anhydrous DMSO or DMF.

• Avoid: Methanol/Ethanol for stock solutions (hygroscopic solvents themselves).

Molarity Calculation (Correction Factor)

VHL amine salts are often supplied as dihydrochlorides or monohydrochlorides . You must account for the mass of the HCl.

• Example: VH032-Amine (Free base MW ≈ 430.5 g/mol ) vs. VH032-Amine 2HCl (MW ≈ 503.5 g/mol ).

• Error Check: Failing to account for the HCl mass will result in a 14.5% under-dosing of the ligand in your conjugation reaction.

Quality Control (QC) & Troubleshooting

Self-Validating Checks

• Visual Inspection: The powder should be white/off-white and free-flowing. If it looks like "wet snow" or sticks to the glass, it is hydrated.

• Solubility Test: The salt should dissolve rapidly in DMSO. Turbidity suggests hydrolysis or contamination.

Analytical Validation

If degradation is suspected:

• 1H NMR (DMSO-d6): Check for the integrity of the amine handle (often around 8.0-8.5 ppm as ammonium) and the hydroxyproline core.

• Karl Fischer (KF) Titration: To determine precise water content if strict stoichiometry is required for large-scale synthesis.

References

• Corrosionpedia. Deliquescent Substances and Chemical Handling.[6] Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. VH 032, amine | CAS 2137142-47-1 | Degrader Building Block | Tocris Bioscience [tocris.com]
• 3. sciencenotes.org [sciencenotes.org]
• 4. quora.com [quora.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. corrosionpedia.com [corrosionpedia.com]

Technical Notes & Optimization

VHL PROTAC Formulation &amp; Solubility Technical Support Center

Welcome to the Technical Support Center for PROTAC formulation and solubility. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when their highly potent von Hippel-Lindau (VHL) PROTACs precipitate in assay buffers or fail in vivo due to poor bioavailability.

VHL-recruiting PROTACs—often utilizing the (S,R,S)-AHPC ligand—reside deep within the "beyond Rule of Five" (bRo5) chemical space. They are characterized by high molecular weights, elevated Total Polar Surface Area (TPSA), and high Hydrogen Bond Donor (HBD) counts[1]. This guide is designed to provide mechanistic insights, actionable troubleshooting FAQs, and self-validating protocols to rescue your degradation assays.

Visualizing the Troubleshooting Workflow

Workflow for addressing VHL PROTAC solubility via chemistry and formulation.

Section 1: Frequently Asked Questions & Troubleshooting Guide

Q1: My VHL-based PROTAC completely precipitates when I dilute my 10 mM DMSO stock into my aqueous in vitro assay buffer. Why does this happen, and how can I prevent it? Mechanistic Cause: This is a classic solvent-shift precipitation driven by the "molecular chameleon" nature of PROTACs. NMR studies demonstrate that in lipophilic environments, VHL PROTACs adopt compact, folded conformations. Conversely, in polar environments like DMSO and water, they unfold into elongated conformations with high solvent-accessible polar surface areas[2]. When rapidly shifted from 100% DMSO into an aqueous buffer, the sudden dielectric shift forces a rapid hydrophobic collapse, leading to aggregation before the molecule can thermodynamically stabilize. Troubleshooting Action: Do not perform a direct 1:1000 spike into aqueous buffer. Instead, utilize a cyclodextrin inclusion complex (see Protocol 1 below) or create an intermediate dilution cascade in a co-solvent (e.g., 10% DMSO / 90% PEG400) before the final aqueous dilution.

Q2: I am currently designing a new series of USP7-targeting VHL PROTACs. What chemical modifications can I make to the VHL ligand to improve baseline aqueous solubility without losing degradation efficacy? Mechanistic Cause: The goal of rational scaffold design is to disrupt crystal lattice packing and increase ionization potential without perturbing the VHL E3 ligase binding interface. Troubleshooting Action:

• Incorporate Solubilizing Groups: Introducing a dibasic piperazine or morpholine to the VHL ligand moiety drastically improves solubility. For instance, modifying a USP7 PROTAC with a bis-basic piperazine (yielding PROTAC 40) generated a 170-fold increase in aqueous solubility while retaining strong target selectivity[3].

• Constrain the Scaffold: Introducing a constrained six-membered ring into the peptidic scaffold of the VHL ligand reduces the entropic penalty of solvation and lowers the overall HBD count[4].

Q3: We have a synthesized PROTAC (like ARCC-4) that shows great cellular efficacy but cannot be formulated for oral in vivo dosing due to insolubility. What formulation strategies are recommended? Mechanistic Cause: For in vivo applications, you must overcome the thermodynamic barrier of dissolution. Crystalline bRo5 molecules require immense energy to break their lattice structures in the gastrointestinal tract. Troubleshooting Action:

• Amorphous Solid Dispersions (ASDs): Dispersing the PROTAC in a polymer matrix traps the drug in a high-energy amorphous state, preventing crystallization and maintaining supersaturation[5].

• Self-Emulsifying Drug Delivery Systems (SEDDS): Formulate the PROTAC in a lipid-based preconcentrate that spontaneously forms nanoemulsions in aqueous media. This mimics the "fed state" (FeSSIF), which has been shown to significantly enhance PROTAC solubility compared to fasted states (FaSSIF)[6].

Section 2: Quantitative Data Summary

Summarizing the physicochemical interventions across recent literature provides a clear benchmark for expected improvements when troubleshooting VHL PROTACs.

Strategy Category	Specific Intervention	Target / Ligand	Quantitative Impact / Observation	Mechanistic Rationale
Chemical Modification	Addition of dibasic piperazine	USP7 / VHL (PROTAC 40)	170-fold increase in aqueous solubility[3].	Increases ionization potential; lowers logD at physiological pH.
Chemical Modification	Constrained 6-membered ring	USP7 / VHL	Maintained degradation, improved solubility[4].	Reduces HBD count and TPSA; restricts conformational flexibility.
Formulation	Amorphous Solid Dispersion (ASD)	ARCC-4 / VHL	Pronounced supersaturation maintained[5].	Bypasses crystal lattice energy; traps drug in high-energy amorphous state.
Formulation	SEDDS / Biorelevant Media	General VHL PROTACs	Optimal solubility observed in FeSSIF[6].	Solubilization via mixed micelles mimicking fed-state intestinal fluids.

Section 3: Self-Validating Experimental Protocols

Protocol 1: Preparation of PROTAC-Cyclodextrin Inclusion Complexes for Aqueous Assays

Causality: Cyclodextrins possess a hydrophilic exterior and a hydrophobic cavity. By complexing the PROTAC, the apparent aqueous solubility increases, preventing precipitation during DMSO-to-water solvent shifts. The lyophilization step ensures a stable, uniform solid state that reconstitutes predictably[7].

Step-by-Step Methodology:

• Preparation: Prepare a 10–20% (w/v) aqueous solution of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in deionized water.

• Dissolution: Slowly add the solid PROTAC to the cyclodextrin solution. Stir continuously at room temperature.

• Sonication: If the PROTAC is recalcitrant, apply bath sonication for 15–30 minutes to provide the activation energy required for inclusion complex formation.

• Validation Check (Critical): The solution must transition from a cloudy suspension to completely optically clear. Self-Correction: If it remains cloudy, filter through a 0.22 µm PTFE syringe filter to remove uncomplexed PROTAC before proceeding.

• Lyophilization: Rapidly freeze the clear solution using liquid nitrogen. Lyophilize for 48–72 hours to yield a dry, fluffy PROTAC-cyclodextrin powder. Reconstitute this powder directly in your aqueous assay buffer.

Protocol 2: Solvent-Evaporation Method for Amorphous Solid Dispersions (ASDs)

Causality: Co-precipitating the PROTAC with a polymer creates a homogenous amorphous matrix. This bypasses the high crystal lattice energy that normally prevents dissolution of lipophilic bRo5 molecules, enabling prolonged supersaturation in aqueous environments[5].

Step-by-step experimental workflow for generating Amorphous Solid Dispersions.

Step-by-Step Methodology:

• Solvent Selection: Dissolve the PROTAC and the selected polymer (e.g., HPMCAS, typically at a 1:3 to 1:9 drug-to-polymer mass ratio) in a volatile solvent system (e.g., Dichloromethane/Methanol 1:1 v/v)[7].

• Film Casting: Pour the homogenous solution into a shallow glass Petri dish to maximize surface area.

• Evaporation: Place the dish in a vacuum oven at 40°C. Evaporate the solvent under reduced pressure until a completely dry, thin film is formed.

• Milling: Scrape the ASD film from the dish and gently grind it into a fine powder using an agate mortar and pestle.

• Validation Check (Critical): Characterize the powder using Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). Self-Correction: A successful ASD will show a broad "halo" pattern on PXRD (confirming the absence of crystalline PROTAC peaks) and a single glass transition temperature (Tg) on DSC. If sharp peaks remain, increase the polymer ratio.

References

Sources

• 1. arvinas.com [arvinas.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MPG.Pure [pure.mpg.de]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Research on PROTAC Druggability: Solubility and Permeability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low yields in AHPC-amine amide coupling reactions

Technical Support Center: Troubleshooting AHPC-Amine Amide Coupling

Introduction: The High-Stakes Coupling

You are likely here because a late-stage coupling between an AHPC-amine (VHL ligand derivative) and a carboxylic acid (POI ligand or linker) has failed or provided negligible yields. In PROTAC synthesis, this step is critical. The AHPC scaffold (derived from VH032) contains a sensitive 4-hydroxyproline core and multiple chiral centers. Low yields here are rarely just "bad luck"; they result from specific steric, electronic, or solubility mismatches.

This guide moves beyond generic advice to address the specific physicochemical quirks of the AHPC scaffold.

Phase 1: Diagnostic Workflow

Before altering reagents, you must diagnose the mode of failure. Use the following decision tree to categorize your issue.

Figure 1: Diagnostic logic for identifying the root cause of coupling failure.

Phase 2: Technical Deep Dive & Solutions

Issue 1: The "Dead" Reaction (Poor Conversion)

Symptom: LC-MS shows unreacted AHPC-amine and free acid. No active ester formation.

The Science: AHPC derivatives often contain a secondary amine (e.g., if the linker attachment is via a piperazine or a functionalized proline nitrogen) or a primary amine buried at the end of a PEG chain that can fold back on itself. Standard EDC/NHS couplings are often insufficient for these sterically demanding interfaces.

Protocol Adjustment: Switch to HATU or COMU . These reagents generate a highly reactive species (At-complex) that reacts faster than the standard OBt ester.

Parameter	Standard Protocol (Avoid)	High-Efficiency Protocol (Recommended)
Coupling Agent	EDC/NHS or HBTU	HATU (1.2 eq) or COMU (1.2 eq)
Base	Triethylamine (TEA)	DIPEA (2.5–3.0 eq) or NMM (if epimerization is a risk)
Solvent	DCM or THF	DMF (Anhydrous) or DMA (Dimethylacetamide)
Concentration	0.1 M	0.2 M – 0.5 M (High conc. drives kinetics)

Critical Step: Pre-activate the Carboxylic Acid.

• Dissolve Acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (1.0 eq) and stir for 2–5 minutes (do not wait longer; the active ester can hydrolyze or rearrange).

• Add the AHPC-amine (1.0–1.2 eq) followed by the remaining DIPEA (1.5 eq).

Expert Insight: If using a PEG-linker AHPC, the polyethylene glycol chain can chelate cations or wrap around the amine. Adding a chaotropic salt like LiCl (0.1 M) to the DMF solution can sometimes disrupt these aggregates and expose the amine.

Issue 2: Epimerization (The Silent Killer)

Symptom: Yield is "good," but biological activity is dead. LC-MS shows a split peak or a shoulder.

The Science: The VHL ligand relies on the (2S,4R) stereochemistry of the hydroxyproline.[1] Strong bases (like DBU or excess TEA) or prolonged activation times can cause proton abstraction at the alpha-carbon, leading to racemization. The resulting epimer does not bind VHL effectively.

Solution:

• Base Choice: Switch from DIPEA to N-Methylmorpholine (NMM) or 2,4,6-Collidine . These are weaker bases that are sufficient to deprotonate the amine salt but less likely to abstract the alpha-proton.

• Minimize Activation Time: Do not let the activated acid sit for hours.

• OxymaPure: Use DIC/OxymaPure instead of HATU/DIPEA. Oxyma suppresses racemization significantly compared to benzotriazole additives (HOBt).

Issue 3: Competitive Nucleophiles (O-Acylation)

Symptom: Product mass is correct, but NMR shows acylation at the 4-hydroxy position of the proline.

The Science: The AHPC core contains a free hydroxyl group (-OH) at the 4-position. While amines are generally more nucleophilic than alcohols, a sterically hindered amine (or a "slow" amine) combined with a highly reactive HATU ester can lead to ester formation at the -OH group.

Troubleshooting:

• Check Stoichiometry: Ensure you are not using a large excess of the activated acid.

• Protect the OH: If this side reaction persists, use a TBS-protected AHPC precursor. The silyl group can be removed with TBAF or mild acid after the amide coupling.

• Guanidinylation: If the acid activation is slow, the amine might react directly with HATU, forming a guanidine byproduct (+99 Da mass shift). Always pre-activate the acid to ensure the HATU is consumed before the amine sees it.

Issue 4: Purification Losses (The "Grease" Effect)

Symptom: Crude LC-MS looks great, but isolated yield is <10%.

The Science: AHPC-PEG-Linker conjugates are amphiphilic. They stick to normal phase silica (due to the amide/hydroxyls) but can also wash off unpredictably depending on the solvent polarity. Furthermore, urea byproducts from coupling agents can co-elute.

Purification Strategy:

• Avoid Normal Phase: Do not use standard Hexane/Ethyl Acetate or DCM/MeOH silica columns. The recovery is often terrible.

• Reverse Phase (C18) is Mandatory: Use a C18 flash column or Prep-HPLC.

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

  • Gradient: Start at 5% ACN to wash away polar coupling reagents, then ramp to 95%.

• Workup Alternative: If you must do an extraction, avoid water/DCM. Use DCM/Isopropanol (3:1) as the organic layer to ensure the polar PROTAC is extracted from the aqueous wash.

Frequently Asked Questions (FAQs)

Q: Can I use "Click Chemistry" instead of amide coupling to attach the AHPC? A: Yes. If amide coupling fails repeatedly due to sterics, consider converting the AHPC-amine to an AHPC-azide and using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Triazoles are stable amide bioisosteres and the reaction is orthogonal to the hydroxyl/stereocenter issues.

Q: My AHPC-amine is a hydrochloride salt. Do I need to free-base it first? A: Not necessarily, but you must account for the extra equivalents of base required to neutralize the HCl. If using HATU, add enough DIPEA to neutralize the salt plus the equivalents needed for the reaction. However, free-basing (extraction with DCM/Na2CO3) prior to reaction is safer to avoid "salt effects" that might slow down the coupling.

Q: Why is my reaction turning black? A: Oxidative decomposition. VHL ligands are relatively stable, but if your linker contains electron-rich aromatics or phenols, they may oxidize. Ensure the reaction is run under Nitrogen or Argon .

References

• Gadd, M. S., et al. (2017). "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology, 13, 514–521. Link

  • Foundational paper describing the VHL ligand (VH032) structure and binding modes.

• Testa, A., et al. (2020).[2] "3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective reaction with VHL E3 ubiquitin ligase." Journal of the American Chemical Society, 142(47), 19840-19845. Link

  • Discusses the stereochemical sensitivity of the hydroxyproline core.

• Nalawansha, D. A., & Crews, C. M. (2020). "PROTACs: An Emerging Therapeutic Modality in Precision Medicine." Cell Chemical Biology, 27(8), 998-985. Link

  • Comprehensive review covering synthetic str

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631. Link

  • The authoritative guide on coupling reagent selection (H

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Use of ionic liquids in amidation reactions for proteolysis targeting chimera synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00304G [pubs.rsc.org]

Technical Support Center: Stability of (S,R,S)-Ahpc-CO-peg1-C2-amine

Product: (S,R,S)-Ahpc-CO-peg1-C2-amine (VHL Ligand-Linker Conjugate) Application: PROTAC® Synthesis, E3 Ligase Competition Assays Document Type: Troubleshooting Guide & Stability Technical Note

Executive Summary: Stability Profile

(S,R,S)-Ahpc-CO-peg1-C2-amine is a heterobifunctional linker-ligand intermediate. It comprises the VHL-recruiting ligand (VH032 derivative) and a short PEG linker terminating in a primary amine.

The Core Verdict: Unlike Cereblon (CRBN) ligands (e.g., thalidomide derivatives) which suffer from rapid spontaneous hydrolysis in aqueous media, the VHL ligand core (hydroxyproline) is chemically stable in standard cell culture environments (pH 7.4, 37°C).

However, the terminal primary amine renders this molecule reactive.[1] While stable enough for competition assays, it is susceptible to aldehyde/ketone condensation (Schiff base formation) with media components or oxidative deamination over prolonged periods.

Quick Reference Stability Table

Parameter	Stability Status	Notes
pH 7.4 (Media)	High	The VHL amide backbone is robust. No significant hydrolysis observed < 48h.
Serum (FBS)	Moderate	Caution: High susceptibility to non-specific binding (HSA/BSA). Low risk of enzymatic cleavage compared to esters.
Temperature (37°C)	High	Thermally stable. Degradation is negligible over standard incubation (24-72h).
Oxidative Stress	Low/Moderate	The primary amine and thioether (if present in specific analogs, though this is Ahpc) can oxidize.
Solubility	Variable	Hydrophobic VHL core requires DMSO predilution to prevent micro-precipitation in media.

Troubleshooting Guides

Scenario A: "I observe a loss of potency in VHL competition assays after pre-incubation."

Symptom: You are using the free amine ligand to block VHL, but the "hook effect" or blockade is weaker than calculated, specifically after the compound sits in media.

Root Cause Analysis:

• Serum Protein Binding (Sequestration): The lipophilic nature of the AHPC core promotes binding to Albumin in FBS. This reduces the free fraction available to enter the cell.

• Permeability Lag: VHL ligands are often less cell-permeable than CRBN ligands. If your pre-incubation is too short, intracellular concentration may be insufficient.

• Amine Reactivity: In media containing pyruvate or high glucose, the primary amine can form reversible Schiff bases, temporarily masking the active species.

Diagnostic Workflow:

Figure 1: Decision tree for diagnosing potency loss in cell-based assays.

Scenario B: "LC-MS analysis of media supernatant shows a mass shift (+ mass)."

Symptom: You spiked the compound into DMEM, incubated for 24h, and LC-MS shows the parent peak diminishing and a new peak appearing.

Technical Explanation:

• Mass +180 Da (Glucose Adduct): In high-glucose media (4.5 g/L), the primary amine can react with the reducing end of glucose (Maillard reaction initiation). This forms a glycosylamine.

• Mass +88 Da (Pyruvate Adduct): DMEM contains sodium pyruvate. The amine can form a Schiff base with pyruvate, often followed by reduction or cyclization.

• Mass +16 or +32 Da: Oxidation of the linker or the VHL core (less common, but possible if stored improperly).

Solution:

• Immediate Fix: These adducts are often reversible under acidic LC-MS conditions unless reduced. If observed, switch to PBS-based buffers for stability testing to isolate chemical stability from media interference.

• Protocol Adjustment: For cellular assays, these reactions are usually slow and equilibrium-driven; they rarely deplete the active compound completely. However, avoid storing the compound diluted in media at 4°C or 37°C for days before use. Prepare fresh.

Standardized Stability Assay Protocol

Use this protocol to validate the integrity of your specific lot number in your specific media.

Objective: Quantify the half-life (

) of (S,R,S)-Ahpc-CO-peg1-C2-amine in cell culture media.

Reagents:

• Test Compound (10 mM DMSO stock).

• Test Matrix: DMEM + 10% FBS (or your specific media).

• Internal Standard (IS): Tolbutamide or a structural analog.

• Precipitation Solvent: Cold Acetonitrile (ACN) with 0.1% Formic Acid.

Step-by-Step Methodology:

• Spike: Dilute DMSO stock into pre-warmed (37°C) media to a final concentration of 1 µM . (Final DMSO < 0.1%).

• Incubation: Place in cell culture incubator (37°C, 5% CO2).

• Sampling:

  • Timepoints: 0h, 1h, 4h, 8h, 24h, 48h.

  • At each timepoint, remove 50 µL of media.

• Quench & Precipitate:

  • Add 50 µL sample to 200 µL Cold ACN (containing Internal Standard).

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 4,000 x g for 15 minutes at 4°C to pellet serum proteins.

• Analysis:

  • Inject supernatant onto LC-MS/MS (Reverse Phase C18).

  • Monitor MRM transition for parent ion.

• Calculation:

  • Plot (Peak Area Compound / Peak Area IS) vs. Time.

  • Fit to First-Order Decay:

    .

Figure 2: Workflow for LC-MS based media stability assessment.

Frequently Asked Questions (FAQs)

Q1: Can I store the diluted compound in media at 4°C for use throughout the week? A: No. While the VHL core is stable, the primary amine is nucleophilic. Prolonged storage in media containing glucose, pyruvate, or glutamine (which degrades to ammonia and pyrrolidone carboxylic acid) can lead to side reactions. Furthermore, the lipophilic AHPC moiety will slowly adsorb to the plastic walls of the tube, changing the effective concentration. Always prepare fresh dilutions from DMSO stock.

Q2: Is this compound light-sensitive? A: The AHPC core is generally robust to ambient light. However, as a best practice for all PROTAC intermediates, store the solid and DMSO stocks in amber vials or wrapped in foil to prevent any potential photo-oxidation of the amine or PEG ether bonds over long durations.

Q3: Why is the solubility poor in media? A: The (S,R,S)-AHPC ligand is highly hydrophobic. The short PEG1 linker provides minimal solubilizing effect. When spiking into media, ensure you do not exceed the solubility limit (typically < 10-50 µM depending on FBS content). If precipitation occurs, the "instability" you observe is actually physical loss, not chemical degradation.

Q4: Does the stereochemistry (S,R,S) degrade in media? A: Epimerization of the hydroxyproline core is theoretically possible but kinetically very slow at physiological pH (7.4). It is not a concern for standard 24-72h experiments. However, exposure to high pH (>10) or strong bases during chemical synthesis steps can cause epimerization.

References

• Frost, J. et al. (2016). Potent and selective chemical probe of hypoxic signaling in cells and mice. Nature Communications. Link

  • Context: Establishes the stability and utility of VHL ligands (VH032 derivatives) in biological systems compared to HIF peptides.

• Testa, A. et al. (2020). 3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and application as VHL ligands for PROTAC design. Journal of the American Chemical Society. Link

  • Context: Discusses the structural integrity and modific

• Steinebach, C. et al. (2019). Homo-PROTACs for the Chemical Knockdown of Cereblon. ACS Chemical Biology. Link

  • Context: Provides comparative stability data, noting that VHL ligands are generally more hydrolytically stable than glutarimide-based Cereblon ligands.

• Klein, V. G. et al. (2020). Understanding and improving the membrane permeability of VH032-based PROTACs. ACS Medicinal Chemistry Letters. Link

  • Context: Addresses the permeability issues often mistaken for instability in VHL-based tools.

Sources

• 1. (S,R,S)-AHPC-PEG2-amine hydrochloride salt, CAS 2010159-60-9 | AxisPharm [axispharm.com]

Technical Support Center: Preventing Racemization of (S,R,S)-AHPC in PROTAC Synthesis

Mechanistic Insight: The Failure Mode

The (S,R,S)-AHPC ligand (also known as VH032-amine) derives its biological activity from a specific stereochemical configuration: (2S, 4R) at the hydroxyproline ring and (S) at the tert-leucine tail.

The critical failure point during synthesis—specifically when coupling the AHPC moiety to a linker or payload—is the epimerization of the Proline C2

-carbon . This converts the active (S,R,S) ligand into the inactive (R,R,S) diastereomer (often used as a negative control), rendering the resulting PROTAC biologically inert.

The Mechanism: Oxazolone Formation

Racemization is rarely random; it is a consequence of the activation mechanism. When the carboxylic acid of the linker (or the AHPC if used as the acid component) is activated, the presence of a tertiary base facilitates the formation of an oxazolone (azlactone) intermediate. The C2 proton of this intermediate is highly acidic (

), allowing weak bases to abstract it, leading to a resonance-stabilized enolate that repotonates indiscriminately.

Figure 1: Mechanism of C2-epimerization via oxazolone formation.[1][2] The risk peaks when the activation rate is slow or base concentration is high.

Reagent Selection & Experimental Design

To prevent racemization, you must select reagents that minimize oxazolone lifetime and avoid base-mediated proton abstraction.

Coupling Reagent Hierarchy

Reagent	Racemization Risk	Mechanism Note	Recommendation
T3P (Propylphosphonic anhydride)	Lowest	Does not form oxazolone easily; often works in low-base conditions.	Gold Standard for VHL couplings.
COMU / Oxyma	Low	Oxyma acts as a scavenger, suppressing oxazolone formation more effectively than HOBt.	Excellent alternative if T3P fails.
HATU / DIPEA	High	Highly reactive, but requires base. If the amine is slow, the base will epimerize the activated acid.	Avoid unless strictly controlled (see protocol).
EDC / HOBt	Moderate	Slower reaction times can allow oxazolone accumulation.	Legacy method; not recommended for precious PROTACs.

The "Base" Variable

The choice of base is as critical as the coupling reagent.

• DIPEA (Hünig's Base): Strong base, high risk of

  -proton abstraction.

• 2,4,6-Collidine (TMP): Weaker base (

  vs 10.5 for DIPEA) and sterically hindered. It is sufficient to deprotonate the ammonium salt of the amine but insufficient to deprotonate the oxazolone C2-H.

Step-by-Step Troubleshooting Protocols

Protocol A: The "Safe" T3P Coupling (Recommended)

Use this for coupling the AHPC-amine to a Carboxylic Acid Linker.

• Dissolution: Dissolve the Carboxylic Acid Linker (1.0 equiv) and (S,R,S)-AHPC-HCl (1.0 equiv) in anhydrous Ethyl Acetate or DCM (avoid DMF if possible to facilitate workup, though DMF is needed for solubility sometimes).

• Base Addition: Add N-Methylmorpholine (NMM) or DIPEA (2.5 - 3.0 equiv). Note: T3P requires a base to drive the reaction, but the cyclic anhydride structure protects against racemization.

• Coupling: Cool to 0°C. Add T3P (50% in EtOAc/DMF, 1.5 equiv) dropwise.

• Reaction: Allow to warm to RT and stir for 2–4 hours.

• Validation: Monitor by LCMS. T3P reactions are usually clean.

Protocol B: The "Rescue" HATU Protocol (If T3P fails)

If solubility or reactivity forces you to use HATU, you must alter the base.

• Dissolution: Dissolve Acid (1.0 equiv) and AHPC-amine (1.0 equiv) in anhydrous DMF .

• Add Additive: Add Oxyma Pure (1.0 equiv). Crucial step.

• Base Substitution: Add 2,4,6-Collidine (3.0 equiv) instead of DIPEA.

• Activation: Cool to 0°C. Add HATU (1.05 equiv).

• Time Management: Monitor closely. Quench immediately upon completion (usually <1 hour). Prolonged exposure to HATU/Base promotes epimerization.

Diagnostic & QC Workflow

How do you know if you have the (S,R,S) or the (R,R,S) epimer?

Chromatographic Separation

Standard C18 HPLC often fails to separate the diastereomers of complex PROTACs.

• Column: Use a Chiralpak IA or IC column (immobilized amylose/cellulose).

• Mobile Phase: Hexane/Ethanol or MeOH/EtOH gradients.

• Observation: The (R,R,S) epimer (unwanted) typically elutes earlier than the (S,R,S) active binder in reverse-phase conditions due to different hydrogen bonding networks, though this varies by linker.

NMR Signature

In

-NMR (DMSO- ), look at the benzylic proton (part of the amine attachment) and the proline -proton .

• Split Signals: If you see "shadow" peaks or doublets where singlets should be (especially around the amide NH or the benzylic CH), you likely have a diastereomeric mixture.

Figure 2: Decision matrix for selecting the optimal coupling conditions based on solubility and risk tolerance.

Frequently Asked Questions (FAQ)

Q: I see two peaks in my LCMS with the same mass. Is this racemization? A: Highly likely. If the peaks have the same m/z but different retention times, they are diastereomers. In VHL ligand synthesis, this is almost always the C2-epimer. You must purify this by prep-HPLC immediately; biological data from the mixture is useless.

Q: Can I use PyBOP instead of HATU? A: PyBOP is safer than HATU regarding racemization but less reactive. If you use PyBOP, ensure you use Oxyma as an additive. Avoid HOBt if possible, as HOBt esters are more prone to enzymatic-like racemization than Oxyma esters.

Q: Why does my yield drop when I switch to Collidine? A: Collidine is a weaker base. If your amine is present as a hydrochloride salt (e.g., AHPC-HCl), Collidine might not fully deprotonate it to the free amine, slowing the reaction.

• Fix: Pre-neutralize the AHPC-HCl salt with exactly 1.0 equiv of DIPEA, then add Collidine for the coupling reaction excess.

Q: Is the commercial "AHPC-HCl" stable? A: Yes, as a solid salt, it is stable. However, once dissolved in DMF with base, the "clock starts ticking." Never leave the AHPC amine in a basic solution without the activated acid present. Add the base last or add the amine to the pre-activated acid.

References

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society.

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Galdeano, C., et al. (2014). "Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel–Lindau (VHL) E3 ubiquitin ligase and the hypoxia inducible factor (HIF) alpha subunit." Journal of Medicinal Chemistry.

• Dunetz, J. R., et al. (2016). "T3P: Propylphosphonic Anhydride." Organic Process Research & Development.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. medkoo.com [medkoo.com]

Quantitative Data Summary: Permeability Metrics vs. Physicochemical Properties

Welcome to the VHL Degrader Technical Support Center . As a Senior Application Scientist, I frequently encounter researchers struggling with the "bRo5 (beyond Rule of 5) paradox": synthesizing a PROTAC with sub-nanomolar biochemical affinity that completely fails to degrade the target in live cells.

For von Hippel-Lindau (VHL) based degraders, this disconnect is almost always driven by poor cellular permeability. VHL ligands (such as VH032 derivatives) possess high topological polar surface area (TPSA) and multiple hydrogen bond donors (HBDs)—specifically the terminal amide and hydroxyproline core. Overcoming this requires moving beyond traditional small-molecule logic and embracing dynamic conformational design (chameleonicity).

Below is our comprehensive troubleshooting guide, designed to provide the mechanistic causality behind experimental failures and the self-validating protocols needed to correct them.

To establish a baseline for your PROTACs, compare your compound's properties against this empirical matrix of VHL PROTAC permeability classes[1].

Permeability Class	In Cellulo / In Vitro Binding Ratio	PAMPA ( cm/s)	3D Polar Surface Area (Ų)	Key Structural & Conformational Drivers
High	< 40	> 1.0	Low	Presence of Intramolecular Hydrogen Bonds (IMHBs), NH-π, or π-π interactions; high chameleonicity.
Medium	41 – 100	0.1 – 1.0	Moderate	Flexible PEG linkers allowing partial hydrophobic collapse.
Low	> 200	< 0.1	High	Extended conformations in nonpolar environments; exposed VHL tert-Leu amide NH.

FAQ & Troubleshooting Guides

Q1: My VHL PROTAC shows sub-nanomolar biochemical affinity but no cellular degradation. How do I definitively diagnose if this is a permeability issue?

The Causality: A lack of cellular degradation can stem from poor permeability, rapid efflux, or failure to form a stable ternary complex in vivo. To isolate permeability as the sole variable, you must measure target engagement inside a living cell and compare it directly to biochemical affinity. The ratio of these two values creates a self-validating system: if the biochemical affinity is high but cellular engagement is low, the molecule is failing to cross the lipid bilayer[1][2].

The Solution & Protocol: Implement the NanoBRET Target Engagement (TE) Intracellular E3 Ligase Assay . This assay ranks intracellular availability through competitive probe displacement.

Step-by-Step Methodology:

• Cell Seeding & Transfection: Seed HEK293 cells in a 96-well plate and transfect with a plasmid encoding a NanoLuc-VHL fusion protein. Incubate for 24 hours.

• System Bifurcation (The Self-Validation Step): Split the experiment into two parallel arms:

  • Arm A (Intact Cells): Represents physiological membrane barriers.

  • Arm B (Permeabilized Cells): Add 50 µg/mL digitonin to lyse the cell membrane. This represents the "biochemical" baseline.

• Compound Titration: Treat both arms with your PROTAC in a 10-point dose-response titration. Incubate for 2 hours to allow equilibrium.

• Tracer Addition: Add the VHL-specific NanoBRET fluorescent tracer probe.

• Detection: Add Nano-Glo substrate and measure the BRET ratio (emission at 610 nm / 460 nm).

• Data Analysis: Calculate the IC

  for both arms. The Permeability Ratio = IC (Intact) / IC (Permeabilized) . A ratio > 200 definitively diagnoses a severe permeability defect.

Step-by-step workflow for the NanoBRET Target Engagement assay to assess intracellular permeability.

Q2: How can I rationally design the linker to overcome VHL ligand polarity without losing ternary complex formation?

The Causality: VHL PROTACs are massive molecules. To permeate cells, they must behave as "molecular chameleons." In an aqueous environment (blood/cytosol), they must adopt extended conformations to expose polar groups for solubility. However, upon encountering the lipophilic cell membrane, they must undergo hydrophobic collapse, folding in on themselves to shield their polar surface area (PSA)[1][3].

The Solution: Design linkers that facilitate Intramolecular Hydrogen Bonds (IMHBs) . For example, the tert-Leu amide NH of the VHL ligand is highly exposed. By replacing specific methylene groups in an aliphatic linker with oxygen atoms (PEGylation) or N-methylated amines, you can engineer the linker to fold back and form an IMHB with the VHL amide NH[1][4]. This drastically reduces the desolvation penalty required to enter the membrane.

Mechanism of PROTAC chameleonicity adapting conformations for solubility and passive diffusion.

Q3: My PAMPA results show zero permeability, but I observe target degradation in cells. Why the discrepancy, and what assay should I use?

The Causality: The Parallel Artificial Membrane Permeability Assay (PAMPA) utilizes a rigid, artificial lipid bilayer. It lacks active transport mechanisms and often fails to accommodate the complex folding dynamics of bRo5 molecules. Furthermore, highly lipophilic PROTACs frequently suffer from non-specific binding to the plastic walls of PAMPA plates, resulting in artificially low recovery and false "zero permeability" readings[2][4].

The Solution & Protocol: Transition to a Modified Caco-2 Permeability Assay optimized for PROTACs. Caco-2 cells provide a live, dynamic membrane that better supports chameleonic folding.

Step-by-Step Methodology:

• Monolayer Formation: Seed Caco-2 cells on permeable Transwell inserts. Culture for 21 days until differentiated. Verify monolayer integrity by measuring Transepithelial Electrical Resistance (TEER > 250 Ω·cm²).

• Sink Condition Optimization (Critical): To prevent PROTACs from getting trapped in the basolateral chamber due to poor aqueous solubility, add 1% Bovine Serum Albumin (BSA) to the receiver well. This acts as a thermodynamic "sink," pulling the PROTAC across the membrane.

• Efflux Inhibition: VHL PROTACs are notorious substrates for P-glycoprotein (P-gp). Run the assay with and without an efflux inhibitor (e.g., 2 µM Elacridar) to differentiate between poor passive permeability and high active efflux.

• Incubation & Recovery: Incubate for 2 to 4 hours.

• Quantification: Extract the compound using acetonitrile precipitation and quantify via LC-MS/MS. Calculate the apparent permeability (

  ) and the Efflux Ratio.

Q4: Can I modify the VHL warhead itself to improve permeability without disrupting ligase binding?

The Causality: Extensive structural biology (co-crystal structures of VHL ternary complexes) reveals that the tert-Leu amide of the VH032 ligand does not form a direct hydrogen bond with the VHL protein[4]. However, this exposed NH group acts as a massive hydrogen bond donor (HBD) penalty when the molecule attempts to cross a lipid bilayer.

The Solution: You can structurally shield this region. By switching the tert-Leu group for a bulkier, carefully positioned moiety, or by designing the linker attachment point so that a PEG oxygen sits within hydrogen-bonding distance of the tert-Leu amide, you can force an IMHB that shields the polarity from the solvent[4]. Alternatively, transient masking via prodrug strategies (e.g., esterifying exposed hydroxyls that are cleaved by intracellular esterases) can temporarily drop the HBD count, allowing the molecule to slip through the membrane before reverting to its active form.

References

• Impact of Linker Composition on VHL PROTAC Cell Permeability ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

• Solution Conformations Shed Light on PROTAC Cell Permeability National Institutes of Health (PMC) URL:[Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs National Institutes of Health (PMC) URL:[Link]

• Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes National Institutes of Health (PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solution Conformations Shed Light on PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

VHL E3 Ligase Recruitment: A Technical Support Guide to Navigating Linker Rigidity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for a critical aspect of Proteolysis Targeting Chimera (PROTAC) design: the impact of linker rigidity on the recruitment of the von Hippel-Lindau (VHL) E3 ligase. As you navigate the complexities of inducing targeted protein degradation, this resource will serve as a key reference for overcoming common experimental hurdles and optimizing your degrader candidates.

Frequently Asked Questions (FAQs)

Q1: Why is the linker in a VHL-recruiting PROTAC more than just a simple spacer?

The linker is a critical determinant of a PROTAC's efficacy, not merely a passive tether.[1][2] It actively influences the formation of a stable and productive ternary complex, which consists of the target protein, the PROTAC, and the VHL E3 ligase.[1][3] The linker's length, composition, and rigidity dictate the spatial orientation of the target protein and VHL, which is essential for efficient ubiquitination and subsequent degradation.[2][4][5] An optimal linker facilitates favorable protein-protein interactions between the target and VHL, a phenomenon known as positive cooperativity, which enhances the stability of this ternary complex.[1]

Q2: What is the general impact of linker rigidity on VHL recruitment and ternary complex formation?

Linker rigidity plays a crucial role in pre-organizing the PROTAC molecule for effective binding to both the target protein and VHL. More rigid linkers can reduce the entropic penalty associated with ternary complex formation by limiting the number of non-productive conformations the PROTAC can adopt.[6] This can lead to more stable and productive ternary complexes. However, excessive rigidity can also introduce steric clashes, preventing the formation of a viable complex.[2][7] Conversely, while flexible linkers like polyethylene glycol (PEG) or alkyl chains can more easily adapt to different protein surfaces, they may also lead to a higher entropic cost upon binding and potentially unproductive binding modes.[1][6]

Q3: Can a PROTAC with high binding affinity to both the target and VHL still fail to induce degradation?

Yes, this is a common and often perplexing issue. High binary affinity (PROTAC to target, and PROTAC to VHL) does not guarantee efficient degradation.[8] The ultimate success of a PROTAC lies in its ability to form a productive ternary complex, where the target protein's lysine residues are correctly positioned for ubiquitination by the E2 ubiquitin-conjugating enzyme associated with the VHL complex.[4] A rigid linker might lock the ternary complex in a non-productive conformation, even if the complex itself is stable.[9]

Q4: How does linker rigidity influence the "hook effect"?

The "hook effect" describes the phenomenon where the degradation efficiency of a PROTAC decreases at higher concentrations.[10] This occurs because at high concentrations, the PROTAC is more likely to form binary complexes (PROTAC-target or PROTAC-VHL) rather than the productive ternary complex.[1][10] Linker rigidity can influence the hook effect. A PROTAC with a linker that promotes high cooperativity and a stable ternary complex may exhibit a less pronounced hook effect, as the formation of the ternary complex is favored even at higher concentrations.[7][10]

Troubleshooting Guides

Issue 1: Low or No Target Degradation Despite Good Binary Binding Affinities

Q: My VHL-recruiting PROTAC shows high affinity for both my target protein and VHL in binary binding assays (e.g., SPR, ITC), but I observe minimal or no degradation in cellular assays. What are the likely causes related to the linker, and how can I troubleshoot this?

A: This is a classic "productive vs. non-productive ternary complex" problem, often rooted in linker design.

Potential Cause 1: Non-Productive Ternary Complex Geometry

The linker, regardless of its rigidity, may be orienting the target protein and VHL in a way that the lysine residues on the target are not accessible to the E2 ubiquitin-conjugating enzyme.

• Troubleshooting Steps:

  • Vary Linker Length and Composition: Synthesize a small library of PROTACs with varying linker lengths and compositions. Even minor changes, such as adding or removing a few atoms or altering the linker's polarity, can significantly impact the ternary complex geometry.[11][12]

  • Introduce Rotational Constraints: If you are using a flexible linker, consider incorporating more rigid elements like piperazine or piperidine moieties to reduce conformational flexibility and potentially favor a more productive orientation.[13][14]

  • Computational Modeling: Use molecular dynamics simulations to model the potential conformations of the ternary complex with your different linker designs. This can provide insights into the accessibility of target lysines.[15]

Potential Cause 2: Negative Cooperativity

The binding of the PROTAC to one protein may be sterically hindering its binding to the second protein, leading to a destabilized ternary complex.

• Troubleshooting Steps:

  • Biophysical Assays for Ternary Complex Formation: Directly measure the stability of the ternary complex using techniques like Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), or Isothermal Titration Calorimetry (ITC).[16] A lack of positive cooperativity or the presence of negative cooperativity will be evident in these assays.

  • Cellular Ternary Complex Engagement Assays: Employ in-cell assays like NanoBRET™ to confirm that the ternary complex is forming within a cellular context.[17][18][19] A weak or absent NanoBRET signal, despite good binary affinities, points towards an issue with ternary complex formation.

Experimental Protocol: Assessing Ternary Complex Formation and Stability using SPR

This protocol outlines a typical SPR experiment to measure the kinetics and affinity of ternary complex formation.

• Immobilization: Covalently immobilize the VHL E3 ligase complex onto a sensor chip.

• Binary Interaction (PROTAC to VHL): Inject a series of concentrations of the PROTAC over the VHL-coated surface to determine the binary binding kinetics (k_on, k_off) and affinity (K_D).

• Ternary Complex Formation: In separate experiments, inject a constant concentration of the target protein pre-incubated with a range of PROTAC concentrations over the VHL-coated surface.

• Data Analysis: Analyze the sensorgrams to determine the kinetics and affinity of the ternary complex. An increase in affinity compared to the binary interactions suggests positive cooperativity.

Issue 2: Poor Cellular Permeability of a Rigid PROTAC

Q: I've designed a VHL-recruiting PROTAC with a rigid linker to enhance ternary complex stability, but it shows poor activity in cells. I suspect low cell permeability. How can I address this?

A: Balancing rigidity for ternary complex formation with the physicochemical properties required for cell permeability is a key challenge, especially for VHL-based PROTACs.

Potential Cause: High Polar Surface Area and Lack of Conformational Flexibility

Rigid linkers can lock the PROTAC in a conformation with a high polar surface area (PSA), which hinders passive diffusion across the cell membrane. VHL ligands themselves are often more polar than those for other E3 ligases like Cereblon, exacerbating this issue.[13][20]

• Troubleshooting Steps:

  • Incorporate "Chameleon-like" Properties: Design linkers that can adopt folded, less polar conformations in a nonpolar environment (like the cell membrane) and more extended, polar conformations in an aqueous environment.[20] This can be achieved by incorporating functionalities that allow for intramolecular hydrogen bonding or π-π stacking.[13][20]

  • Systematic Linker Modification: Create a focused library of PROTACs where the rigidity of the linker is systematically varied. For example, replace a rigid aromatic ring with a more flexible cycloalkyl group.

  • Amide-to-Ester Substitution: In some cases, replacing an amide bond within the linker with an ester can improve permeability without compromising degradation activity.

  • Permeability Assays: Directly measure the permeability of your PROTACs using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA).

Data Summary: Impact of Linker Properties on Permeability

Linker Type	Rigidity	Expected Permeability	Rationale
Flexible (PEG, Alkyl)	Low	Variable	Can adopt conformations that shield polar groups, but high flexibility can also lead to high PSA in aqueous solution.[2][13]
Rigid (Aromatic, Piperazine)	High	Often Low	Can be locked in a high PSA conformation, hindering membrane passage.[13]
"Chameleon"	Moderate	Potentially High	Can adapt its conformation to the polarity of the environment, shielding polar groups in nonpolar environments.[20]

Issue 3: Inconsistent or Unreliable Results in Cellular Degradation Assays

Q: I'm observing high variability in my Western blot or In-Cell Western results for target degradation. How can I ensure my results are robust and accurately reflect the impact of my linker design?

A: Consistency in cellular assays is paramount for making informed decisions about your PROTAC design. Several factors can contribute to variability.

Potential Cause 1: Cell Health and Experimental Conditions

The efficiency of the ubiquitin-proteasome system is highly dependent on cell health and culture conditions.

• Troubleshooting Steps:

  • Standardize Cell Culture: Use cells within a consistent and low passage number range. Ensure consistent seeding densities and confluency at the time of treatment.

  • Optimize PROTAC Incubation Time and Concentration: Perform time-course and dose-response experiments to identify the optimal conditions for observing degradation.

  • Proteasome Inhibition Control: Include a control where cells are co-treated with your PROTAC and a proteasome inhibitor (e.g., MG132). An accumulation of the ubiquitinated target protein in this control confirms that your PROTAC is working through the proteasome pathway.[21]

Potential Cause 2: PROTAC Instability

Your PROTAC may be unstable in the cell culture medium or inside the cells.

• Troubleshooting Steps:

  • Assess Compound Stability: Use LC-MS to assess the stability of your PROTAC in cell culture media over the course of your experiment.

  • Modify Linker for Improved Stability: If instability is an issue, consider modifying the linker to remove chemically labile groups.

Experimental Workflow: Validating PROTAC-Mediated Degradation

This workflow provides a logical sequence of experiments to validate the activity of your VHL-recruiting PROTAC.

Caption: Impact of linker flexibility on ternary complex formation.

References

• PubMed. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Available at: [Link].

• PubMed. Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells. Available at: [Link].

• National Institutes of Health. Impact of Linker Composition on VHL PROTAC Cell Permeability. Available at: [Link].

• Diva-Portal.org. Development of biophysical assays for studies of PROTACs. Available at: [Link].

• National Institutes of Health. Current strategies for the design of PROTAC linkers: a critical review. Available at: [Link].

• ACS Publications. Impact of Linker Composition on VHL PROTAC Cell Permeability. Available at: [Link].

• Taylor & Francis Online. Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Available at: [Link].

• Sygnature Discovery. Targeted protein degradation: insights into a VHL-compound structure. Available at: [Link].

• PubMed. A beginner's guide to current synthetic linker strategies towards VHL-recruiting PROTACs. Available at: [Link].

• National Institutes of Health. Ligandability of E3 Ligases for Targeted Protein Degradation Applications. Available at: [Link].

• Novalix. New Application Note: Unraveling PROTAC Mechanisms Through Biophysical Profiling. Available at: [Link].

• ChemRxiv. Proximity Biosensor Assay for PROTAC Ternary Complex Analysis. Available at: [Link].

• ChemRxiv. Metastable Protein-Protein Interactions as a Design Principle for PROTACs: Insights from the RIPK1-VHL System. Available at: [Link].

• EXPLORATORY TARGETED ANTI-TUMOR THERAPY. Current strategies for the design of PROTAC linkers: a critical review. Available at: [Link].

• Discovery - the University of Dundee Research Portal. Crystallization of VHL-based PROTAC-induced ternary complexes. Available at: [Link].

• Frontiers. E3 ligase ligand optimization of Clinical PROTACs. Available at: [Link].

• ChEMBL. Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. Available at: [Link].

• ChemRxiv. Interface Architecture of a VHL-PROTAC Complex With and Without Cullin-2. Available at: [Link].

• PNAS. Delineating the role of cooperativity in the design of potent PROTACs for BTK. Available at: [Link].

• ACS Medicinal Chemistry Letters. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. Available at: [Link].

• bioRxiv. Linker-rigidified VHL homodimerizers convert degraders into stabilizers of non-ubiquitinable ternary complexes. Available at: [Link].

• MDPI. Discovery of E3 Ligase Ligands for Target Protein Degradation. Available at: [Link].

• Reaction Biology. Protein Degradation Assays - PROTAC Screening. Available at: [Link].

• National Institutes of Health. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). Available at: [Link].

• National Institutes of Health. Cellular parameters shaping pathways of targeted protein degradation. Available at: [Link].

• ResearchGate. PROTAC-mediated ternary complex formation and hook effect. The hook... Available at: [Link].

• ResearchGate. Determination of PROTAC efficacy. A. PROTACs having different linker... Available at: [Link].

• eLife. PROTAC-induced protein structural dynamics in targeted protein degradation. Available at: [Link].

• Royal Society of Chemistry. Chapter 7: Plate-based High-throughput Cellular Degradation Assays to Identify PROTAC Molecules and Protein Degraders. Available at: [Link].

• Royal Society of Chemistry. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Available at: [Link].

• PubMed. Impact of Linker Composition on VHL PROTAC Cell Permeability. Available at: [Link].

• ACS Chemical Biology. Structural Insights into PROTAC-Mediated Degradation of Bcl-xL. Available at: [Link].

Sources

• 1. chempep.com [chempep.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sygnaturediscovery.com [sygnaturediscovery.com]
• 5. A beginner's guide to current synthetic linker strategies towards VHL-recruiting PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. explorationpub.com [explorationpub.com]
• 7. pnas.org [pnas.org]
• 8. PROTAC-induced protein structural dynamics in targeted protein degradation | eLife [elifesciences.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 15. chemrxiv.org [chemrxiv.org]
• 16. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. NanoBRET® VHL and CRBN Ternary Complex Starter Kits [worldwide.promega.com]
• 19. Ternary Complex Formation [promega.kr]
• 20. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pdf.benchchem.com [pdf.benchchem.com]

PROTAC Technical Support Center: Resolution Guide for VHL Amine Contamination

Welcome to the PROTAC Technical Support Center. As a Senior Application Scientist, one of the most frequent troubleshooting requests I receive involves the purification of Proteolysis Targeting Chimeras (PROTACs) following late-stage amide coupling or reductive amination. A critical bottleneck is the removal of unreacted VHL amine ligands (e.g., VH032 amine).

Due to the complex physicochemical properties of PROTACs, traditional purification often fails, leading to contaminated biological assays. This guide provides the mechanistic causality behind these failures and field-proven, self-validating methodologies to isolate your target degrader.

Diagnostic Overview: The Chemical Hook Effect

Before attempting purification, it is crucial to understand why residual VHL amine destroys assay integrity.

Mechanism of competitive inhibition (hook effect) by residual VHL amine.

Troubleshooting FAQs

Q1: Why is my PROTAC assay showing reduced degradation despite confirmed ternary complex formation in biophysical assays? Causality & Expert Insight: This is a classic symptom of VHL amine contamination. Unreacted VHL ligands act as potent, low-molecular-weight competitive inhibitors. Because the free VHL amine is significantly smaller than the fully assembled PROTAC, it possesses a higher diffusion coefficient and readily saturates the binding pockets of the VHL E3 ligase[1]. This prevents the PROTAC from recruiting the ligase to the Protein of Interest (POI), inducing a false "hook effect" that suppresses ubiquitination.

Q2: Standard normal-phase flash chromatography is failing to separate my PROTAC from the unreacted VH032 amine. Why? Causality & Expert Insight: PROTACs are large, flexible molecules with high polar surface areas and multiple hydrogen-bond donors/acceptors, placing them firmly in the Beyond Rule of 5 (bRo5) chemical space[2]. On normal-phase silica, both the highly polar VH032 amine[3] and the PROTAC will streak and co-elute. Furthermore, the basic nature of both molecules leads to severe tailing. Relying solely on silica gel is an experimental dead-end for this specific separation.

Q3: How can I selectively remove the unreacted amine without losing my PROTAC product? Causality & Expert Insight: The most robust approach exploits the chemical reactivity difference between the unreacted starting material (which contains a primary or secondary amine) and the PROTAC (where this amine has been converted to an amide or tertiary amine). By introducing a solid-phase scavenger resin—such as polymer-supported isocyanate (PS-NCO) or a buffered Strong Cation Exchange (SCX) resin—you can covalently or ionically trap the unreacted amine on a solid support[4]. The PROTAC remains in the liquid phase and is simply filtered away.

Experimental Methodologies

Workflow for scavenging unreacted VHL amine from crude PROTAC mixtures.

Protocol 1: Covalent Scavenging via Polymer-Supported Isocyanate (PS-NCO)

Self-Validating System: The disappearance of the exact VHL amine mass in the LC-MS trace of the filtrate confirms complete scavenging before proceeding to biological assays.

• Preparation: Dissolve the crude PROTAC reaction mixture (containing PROTAC, unreacted VHL amine, and coupling byproducts) in anhydrous Dichloromethane (DCM) or a DCM/DMF mixture (4:1 v/v) to ensure full solubility.

• Resin Addition: Add 3 to 5 molar equivalents (relative to the initial VHL amine starting material) of Polymer-Supported Isocyanate (PS-NCO) resin.

• Incubation: Agitate the suspension gently at room temperature for 2 to 4 hours. (Mechanistic Note: The electrophilic isocyanate groups react rapidly with the nucleophilic unreacted amine to form a stable, resin-bound urea linkage).

• Filtration: Filter the mixture through a sintered glass frit (porosity 3 or 4) to remove the resin.

• Washing: Wash the resin cake with 3 column volumes of DCM followed by 1 volume of Methanol to ensure complete elution of the non-covalently bound PROTAC.

• Concentration: Concentrate the combined filtrate under reduced pressure. Analyze via LC-MS to verify the absence of the VHL amine mass.

Protocol 2: Ionic Catch-and-Release via Buffered SCX Resin

Self-Validating System: This protocol is highly effective for automated systems and direct-to-biology platforms, ensuring the eluent pH remains neutral to prevent PROTAC degradation[4].

• Column Equilibration: Swell a buffered Strong Cation Exchange (SCX) resin cartridge with Methanol, followed by equilibration with DCM.

• Loading: Load the crude reaction mixture onto the SCX column.

• Scavenging: Allow the mixture to pass through via gravity or light positive pressure. (Mechanistic Note: The unreacted primary/secondary amines are protonated and ionically trapped by the sulfonic acid groups on the resin).

• Elution: Elute the PROTAC using a neutral solvent system (e.g., DCM/MeOH 9:1). The PROTAC, lacking the highly basic primary amine, will elute, while the unreacted VHL amine remains immobilized.

• Verification: Perform an analytical RP-HPLC run to confirm purity >90% before proceeding to biological evaluation[2].

Quantitative Data: Purification Strategy Comparison

Purification Strategy	Target Impurity Removed	Recovery Yield	Purity Achieved	Scalability	Processing Time
Normal Phase Silica	Non-polar byproducts	40-60%	<80%	High	2-4 hours
PS-Isocyanate Resin	Primary/Secondary Amines	85-95%	>90%	Medium	3-5 hours
Buffered SCX Resin	Basic Amines	80-90%	>90%	Low-Medium	1-2 hours
Preparative RP-HPLC	All byproducts	50-70%	>95%	Low	4-8 hours

References[3] Feasible Column Chromatography-Free, Multi-Gram Scale Synthetic Process of VH032 Amine, Which Could Enable Rapid PROTAC Library Construction | nih.gov |Verify Source[4] Capsule-based automated synthesis for the efficient assembly of PROTAC like molecules | ethz.ch | Verify Source[2] An Integrated Direct-to-Biology Platform for the Nanoscale Synthesis and Biological Evaluation of PROTACs | chemrxiv.org | Verify Source[1] Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders | nih.gov | Verify Source

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Feasible Column Chromatography-Free, Multi-Gram Scale Synthetic Process of VH032 Amine, Which Could Enable Rapid PROTAC Library Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research Collection | ETH Library [research-collection.ethz.ch]

Assessing purity of (S,R,S)-Ahpc-CO-peg1-C2-amine via HPLC

Technical Support Center: (S,R,S)-Ahpc-CO-peg1-C2-amine Purity Analysis

Current Status: Operational Ticket Topic: HPLC Method Development & Troubleshooting for VHL Ligand Linkers Assigned Specialist: Senior Application Scientist, PROTAC Chemistry Division[1]

Executive Summary: The Molecule & The Challenge

You are working with (S,R,S)-Ahpc-CO-peg1-C2-amine , a critical E3 ligase recruiting motif used in PROTAC synthesis.[1]

• The Molecule: It consists of the VHL-binding scaffold (Ahpc), a short PEG linker, and a reactive terminal amine.

• The Critical Quality Attribute (CQA): Stereochemical purity. The (S,R,S) configuration is essential for binding to the VHL protein. The (S,S,S) or (R,R,R) isomers are common synthetic byproducts that drastically reduce degradation potency.[1]

• The Analytical Challenge:

  • Polarity: The terminal amine and PEG chain make the molecule polar, leading to early elution.

  • Tailing: The primary amine interacts strongly with residual silanols on silica columns.

  • Isomer Resolution: Separating the active (S,R,S) diastereomer from its inactive epimers requires specific stationary phase selectivity.[1]

Part 1: Method Development & Optimization (Q&A)

Q1: My main peak is tailing significantly (Asymmetry > 1.5). How do I fix this?

A: Peak tailing in this molecule is almost certainly caused by the terminal primary amine interacting with acidic silanol groups on the column stationary phase.

• The Fix (Mobile Phase): Switch from Formic Acid to Trifluoroacetic Acid (TFA) .[1][2]

  • Mechanism:[1][3] TFA (0.05% - 0.1%) acts as an ion-pairing agent.[1] The trifluoroacetate anion pairs with the protonated amine, masking its charge and preventing silanol interaction.[4] It also lowers the pH to ~2.0, suppressing silanol ionization.[4]

• The Fix (Stationary Phase): If you cannot use TFA (e.g., due to MS sensitivity), use a Charged Surface Hybrid (CSH) C18 column.[1] These columns have a low-level positive surface charge that repels the protonated amine, preventing adsorption/tailing.

Q2: I see a small shoulder on my main peak. Is this an impurity or an isomer?

A: In VHL ligand synthesis, a shoulder is often a diastereomer (likely the cis-4-hydroxyproline epimer).[1]

• Why it happens: Standard C18 columns rely on hydrophobicity.[1] Diastereomers of Ahpc have identical mass and very similar hydrophobicity.

• The Solution: Switch to a Phenyl-Hexyl column.

  • Mechanism:[1][3] The Ahpc moiety contains a phenyl ring. A Phenyl-Hexyl column engages in

    interactions with the ligand.[1] These interactions are highly sensitive to the spatial orientation of the phenyl ring, providing superior selectivity for separating stereoisomers compared to C18.

Q3: How do I validate that I have the (S,R,S) enantiomer and not the (R,S,R) mirror image?

A: Achiral HPLC (C18/Phenyl) separates diastereomers (different physical properties) but cannot separate enantiomers (identical physical properties in achiral environments).[1]

• The Protocol: You must screen a Chiral Polysaccharide Column (e.g., Chiralpak IA or AD-H) in Normal Phase or Polar Organic Mode.[1]

• Self-Validation: You must inject a racemic standard (or a spiked mixture of enantiomers) to prove your method can actually separate them.[1] A single peak in a chiral method is meaningless unless you have demonstrated the method's ability to resolve the racemate.

Part 2: Standardized Experimental Protocols

Protocol A: Achiral Purity Assessment (Diastereomer Resolution)

Use this for routine batch purity checks.[1]

Parameter	Condition	Rationale
Column	Phenyl-Hexyl (e.g., XSelect CSH Phenyl-Hexyl), 3.5 µm, 4.6 x 150 mm	Maximizes selectivity for Ahpc isomers.[1]
Mobile Phase A	Water + 0.1% TFA	TFA suppresses amine tailing.[1][4][5]
Mobile Phase B	Acetonitrile + 0.1% TFA	ACN has lower viscosity/backpressure than MeOH.[1]
Flow Rate	1.0 mL/min	Standard analytical flow.[1]
Gradient	0-2 min: 5% B (Isocratic hold)2-20 min: 5% -> 60% B20-25 min: 95% B (Wash)	Shallow gradient (approx 2-3% per min) maximizes resolution.[1]
Detection	UV 214 nm (Amide) & 254 nm (Phenyl)	214 nm is more sensitive; 254 nm is more specific.[1]
Column Temp	40°C	Improves mass transfer and peak shape.[1]

Protocol B: Chiral Purity Verification

Use this for final lot release to confirm absolute stereochemistry.

Parameter	Condition
Column	Chiralpak IA or IC (Immobilized Amylose/Cellulose)
Mobile Phase	Hexane : Ethanol : Diethylamine (80 : 20 : 0.[1]1)
Mode	Normal Phase
Note	The Diethylamine (DEA) is critical to sharpen the amine peak in normal phase.

Part 3: Visual Troubleshooting Guides

Diagram 1: Method Development Workflow

Follow this logic path to select the correct column and buffer.

Caption: Logical workflow for selecting mobile phases and columns based on detection needs (MS vs. UV) and isomer resolution requirements.

Diagram 2: Troubleshooting Common Failures

Use this decision tree when your chromatogram looks wrong.

Caption: Diagnostic decision tree for resolving peak shape issues (tailing, splitting) and contamination (ghost peaks).

Part 4: References & Further Reading

• Waters Corporation. (2022).[1] Why does the peak tail for my basic analyte on a reverse-phase column when using formic acid in my mobile phase but not when I use trifluoroacetic acid?Link

• Sigma-Aldrich. (2013).[1] Novel Separation Approach for Multiple Chiral Center Molecules: Achiral Separation of Diastereomers.[1][6]Link

• MedChemExpress. (2024).[1] (S,R,S)-AHPC-PEG1-NH2 hydrochloride Product Information & Protocols.Link[1]

• MDPI. (2024).[1] Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods.Link[1]

• BroadPharm. (2022).[1][7] (S, R, S)-AHPC-PEG2-amine hydrochloride salt: Structure and Properties.Link[1]

Sources

• 1. (S,R,S)-AHPC-PEG1-NH2 hydrochloride ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Is TFA or formic acid better as an acidic mobile phase additive for Cogent TYPE-C columns - FAQ [mtc-usa.com]
• 3. Stereoselective separation of 4-hydroxyproline by electrokinetic chromatography - Universidad CEU San Pablo [investigacionusp.ceu.es]
• 4. support.waters.com [support.waters.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. (S, R, S)-AHPC-PEG2-amine, 2097973-72-1 | BroadPharm [broadpharm.com]

Reference Data & Comparative Studies

Comparative Guide: Validating VHL-Ligand Binding Interactions via Fluorescence Polarization vs. Biophysical Alternatives

Executive Summary: The VHL Validation Challenge

The Von Hippel-Lindau (VHL) E3 ubiquitin ligase is a cornerstone of modern targeted protein degradation (TPD). With the explosion of PROTAC® technology, VHL has transitioned from a hypoxia-signaling regulator to a primary "warhead" for recruiting E3 ligases to disease-causing proteins.

Validating the binary binding affinity (

) of a ligand to VHL is the critical first step in PROTAC design. While Surface Plasmon Resonance (SPR) remains the "gold standard" for kinetic characterization, Fluorescence Polarization (FP) has emerged as the workhorse for high-throughput screening (HTS) due to its speed, cost-effectiveness, and "mix-and-read" simplicity.

This guide objectively compares FP against SPR and TR-FRET, providing a self-validating protocol to quantify VHL binding affinities with high confidence.

Mechanism of Action: The FP Principle

Fluorescence Polarization relies on the physical principle of rotational correlation time. Small molecules rotate rapidly in solution; large complexes rotate slowly.

In a VHL FP assay, we use a small, fluorophore-labeled tracer (typically a HIF-1

peptide or a VH032 derivative).[1]

• Free Tracer: Tumbles fast. When excited by polarized light, the emission is depolarized (Low mP).[2]

• Bound Tracer: When the tracer binds to the large VCB complex (VHL-ElonginB-ElonginC, ~45 kDa), the complex tumbles slowly. The emission retains polarization (High mP).[2]

• Competition: An unlabeled test compound (e.g., a PROTAC) displaces the tracer, returning the system to a low polarization state.[3]

Visualization: VHL Binding Dynamics

Figure 1: Mechanistic principle of the VHL Fluorescence Polarization assay. The transition from rapid to slow tumbling upon binding generates the assay window.

Comparative Analysis: FP vs. SPR vs. TR-FRET[4]

When selecting an assay for VHL validation, consider the trade-offs between kinetic resolution, throughput, and susceptibility to interference.

Table 1: Technical Comparison of VHL Binding Assays

Feature	Fluorescence Polarization (FP)	Surface Plasmon Resonance (SPR)	TR-FRET (Time-Resolved FRET)
Primary Output	, (Equilibrium)	, , (Kinetics)	(Equilibrium)
Throughput	High (384/1536-well)	Low to Medium	High (384/1536-well)
Reagent Cost	Low (Generic fluorophores)	High (Sensor chips, maintenance)	Medium (Lanthanide reagents)
Sensitivity	M to low nM	pM to mM	pM (Very High)
Interference	Autofluorescence (Green/Red)	Solvent bulk effects (DMSO)	Rare (Time-gated reading)
Key Limitation	Requires Mass Difference (>10x)	Throughput bottlenecks	Potential steric hindrance of 2 labels
Best Use Case	Primary Screening / HTS	Lead Optimization / Mechanism	High-Sensitivity Confirmation

Expert Insight: For routine screening of VHL ligands (like VH032 derivatives), FP is superior due to speed. However, FP cannot distinguish residence time. If your PROTAC requires a long residence time for cooperativity, validate hits with SPR [1].

Validated Experimental Protocol

This protocol is designed for a Competitive Binding Assay using a FAM-labeled HIF-1

peptide tracer and the VCB protein complex.[3][4]

Materials

• Protein: Recombinant Human VHL/ElonginB/ElonginC Complex (VCB).

• Tracer: 5-FAM-HIF-1

  peptide (Sequence: 5-FAM-DEALJHPLA-COOH where J is Hydroxyproline).

• Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.01% Tween-20 (critical to reduce surface adsorption), 1 mM DTT.

• Plate: Black, low-binding 384-well microplate (e.g., Corning 3575).

Step-by-Step Workflow

• Tracer Optimization (

  Determination):

  • Titrate VCB protein (0 nM to 2

    M) against a fixed concentration of Tracer (10 nM).

  • Fit the curve to determine the

    of the tracer.[5]

  • Target: Select a protein concentration at ~80% of the maximum signal (typically

    ) for the competition assay to ensure sensitivity.

• Compound Preparation:

  • Dissolve test compounds (PROTACs/Ligands) in 100% DMSO.

  • Perform serial dilutions in DMSO.[6]

  • Critical: Dilute into Assay Buffer such that final DMSO concentration is <2%.[6] High DMSO can destabilize the VCB complex.

• Reaction Assembly:

  • Add 10

    L of 2x Protein/Tracer Mix.

  • Add 10

    L of 2x Diluted Compound.

  • Include Controls:

    • High Pol (0% Inhibition): Protein + Tracer + DMSO.

    • Low Pol (100% Inhibition): Tracer only (or excess unlabeled competitor).

• Incubation & Read:

  • Incubate for 30–60 minutes at Room Temperature (protected from light).

  • Read on a multi-mode plate reader (Excitation: 485 nm, Emission: 535 nm).

Visualization: Experimental Workflow

Figure 2: Step-by-step workflow for VHL competitive FP assay.

Data Interpretation & Troubleshooting

Reference Values

To validate your system, ensure your controls match established literature values.

Compound	Role	Expected / (FP)	Notes
HIF-1 Peptide	Native Substrate	~150 - 300 nM	Depends on peptide length (10-mer vs 19-mer)
VH032	Standard Ligand	~180 - 200 nM	The "parent" of most VHL PROTACs [2]
VH298	Potent Inhibitor	~80 - 90 nM	Cell-permeable chemical probe [3]

Common Artifacts

• The "Binding Hook" (High Concentration Noise):

  • Symptom:[5][7] mP values spike unexpectedly at high compound concentrations.

  • Cause: Compound aggregation or precipitation scattering light, or intrinsic fluorescence of the compound interfering with the green (FAM) channel.

  • Fix: Check solubility limits. Switch to a Red-shifted tracer (e.g., TAMRA or BODIPY TMR) if the compound is autofluorescent in green.

• Low Z-Factor (< 0.5):

  • Cause: Tracer degradation or insufficient protein concentration.

  • Fix: Ensure the "Bound" signal is at least 80-100 mP higher than the "Free" signal. Freshly thaw protein aliquots; do not refreeze VCB.

• DMSO Sensitivity:

  • VHL is relatively stable, but PROTACs are hydrophobic. Ensure the final DMSO is kept constant across all wells (e.g., exactly 1% or 2%) to prevent buffer viscosity changes from skewing mP calculations.

References

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society.

• Frost, J., et al. (2016). "Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition." Nature Communications.

• BPS Bioscience. "VHL Binding Assay Kit (FP) Protocol." BPS Bioscience Product Guide.

• Thermo Fisher Scientific. "Fluorescence Polarization Assay for Identification of VDR Ligands." Application Note.

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. researchgate.net [researchgate.net]

In Vivo Efficacy of VHL-Based Degraders with Short PEG Linkers

This guide provides a technical analysis of VHL-based PROTACs, focusing on the strategic implementation of short polyethylene glycol (PEG) linkers to optimize in vivo efficacy.

Content Type: Technical Comparison & Optimization Guide Audience: Medicinal Chemists, Pharmacologists, Drug Discovery Scientists

Executive Summary: The "Short Linker" Paradox

In the development of VHL-recruiting PROTACs, the linker is the primary determinant of "drug-likeness." While early academic tools utilized long PEG chains (PEG

) to maximize reach and ensure ternary complex formation, these molecules frequently fail in vivo due to poor membrane permeability (high TPSA) and rapid oxidative metabolism.

The Core Thesis: Short PEG linkers (PEG

) represent a high-reward optimization strategy. They significantly enhance oral bioavailability and metabolic stability by reducing molecular weight (MW) and the number of oxidative "soft spots." However, they impose strict geometric constraints, requiring precise attachment point selection to avoid steric clashes (the "Hook Effect" threshold).

Mechanistic Analysis: Why Short PEGs?

A. The Physicochemical Advantage (Permeability & PK)

Long PEG chains are hydrophilic but paradoxically limit cell permeability in the context of bRo5 (beyond Rule of 5) molecules.

• The Chameleon Effect: Short PEG linkers allow the PROTAC to adopt a "folded" conformation in lipophilic environments (cell membranes), shielding the polar VHL ligand (hydroxyproline) and the warhead. Long PEGs are entropically unfavorable to fold, leaving polar surface area (PSA) exposed.

• Metabolic Stability: Long PEG chains are susceptible to rapid oxidative cleavage by CYP450 enzymes (specifically at the ether oxygen

  -carbons). Shortening the chain reduces the number of metabolic attack sites.

B. The Thermodynamic Challenge (Cooperativity)

A linker that is too short prevents the "sandwiching" of the target protein and VHL ligase. However, if the linker is just right (often shorter than expected), it can induce positive cooperativity (

), where the PROTAC acts as a "molecular glue," stabilizing the ternary complex beyond the affinity of the individual ligands.

DOT Diagram 1: The Linker "Goldilocks" Zone & Cooperativity

Caption: Short linkers can enforce protein-protein interactions (Green Arrow), creating a stable, cooperative complex, whereas long linkers often result in loose, non-cooperative complexes.[1]

Comparative Analysis: Linker Architectures

The following table compares the in vivo performance characteristics of VHL PROTACs based on linker composition.

Feature	Short PEG (PEG )	Long PEG (PEG )	Alkyl / Rigidified
Primary Advantage	Permeability & Bioavailability	Solubility & Reach	Metabolic Stability
In Vivo Exposure (AUC)	High (due to reduced clearance)	Low (rapid renal/metabolic clearance)	Moderate to High
Oral Bioavailability (%F)	Potential for >20% (w/ optimization)	Typically <1%	Variable (often best for oral)
Metabolic Liability	Low (fewer ether sites)	High (oxidative cleavage)	Very Low (if no ether oxygens)
Ternary Complex	High Cooperativity (if geometry fits)	Low Cooperativity (entropic cost)	High Specificity
Risk Factor	Steric Clash (The "Hook Effect" appears earlier)	Poor Permeability (High TPSA)	Solubility (Lipophilicity issues)
Example Case	SJF (p38 selective)	Early MZ1 variants (tool compounds)	ACBI2 (SMARCA2 degrader)

Key Case Study: The Evolution of MZ1

• Compound: MZ1 (VHL-based BRD4 degrader).[2]

• Linker: PEG3 (approx. 12-14 atoms).

• Outcome: While potent in vitro, MZ1 is not orally bioavailable.[2]

• Optimization: Subsequent studies (e.g., by the Ciulli group and Boehringer Ingelheim) demonstrated that rigidifying the linker or shortening it (while maintaining the correct vector) could improve the pharmacokinetic profile without sacrificing degradation potency. The "short" linker forces the VHL and BRD4 into a specific orientation that maximizes degradation speed (

  ).

Experimental Protocol: Assessing In Vivo Efficacy

To validate the efficacy of a short-PEG VHL degrader, a self-validating workflow combining PK and PD is required.

Phase 1: In Vitro Metabolic Stability (The Gatekeeper)

Before in vivo efficacy, confirm the linker survives liver metabolism.

• Microsomal Stability Assay: Incubate PROTAC (1 µM) with mouse/human liver microsomes + NADPH.

• Readout: LC-MS/MS at 0, 15, 30, 60 min.

• Success Criteria:

  min. Note: Long PEG linkers often fail here due to rapid chain oxidation.

Phase 2: In Vivo PK/PD Study (Xenograft Model)

Designed to correlate exposure (PK) with degradation (PD) and tumor growth inhibition (TGI).

Step-by-Step Methodology:

• Model Establishment: Inoculate immunodeficient mice (e.g., SCID or Nude) with tumor cells (e.g., MV4-11 for BET degraders). Wait for tumors to reach 150–200 mm³.

• Grouping:

  • Vehicle Control (n=8)

  • Positive Control (Inhibitor or Long-Linker Tool Compound) (n=8)

  • Test Compound (Short PEG) - Low Dose (e.g., 10 mg/kg) (n=8)

  • Test Compound (Short PEG) - High Dose (e.g., 30 mg/kg) (n=8)

• Administration: Oral gavage (PO) or Subcutaneous (SC). Critical: Short PEGs are often tested PO.

• Sampling (The Self-Validating Loop):

  • PK Arm: Collect plasma at 0.5, 1, 2, 4, 8, 24h post-dose (Day 1 and Day 14).

  • PD Arm: Harvest tumors from a satellite group at 4h and 24h post-dose.

• Analysis:

  • Western Blot / Capillary Electrophoresis (Jess): Quantify target protein levels normalized to housekeeping protein (e.g., Vinculin).

  • TGI Calculation:

    .

DOT Diagram 2: Optimization Workflow for Linker Selection

Caption: A decision matrix prioritizing permeability and metabolic stability early in the process. Short PEGs often pass the "Permeability" gate where long PEGs fail.

References

• Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry. (2025). Link

  • Key Finding: Correlates short/folded linker conformations with improved passive permeability.

• Strategies to Enhance the In Vivo Stability of PROTACs. BenchChem Technical Guides. (2025). Link

  • Key Finding: Identifies long PEG chains as metabolic "soft spots" and suggests shortening or rigidifying linkers for in vivo success.

• Discovery of Small Molecule Ligands for the VHL E3 Ligase. Royal Society of Chemistry. (2022). Link

  • Key Finding: Discusses the evolution of VHL ligands and linkers, including the trade-offs between linker length and selectivity (e.g., SJF series).

• A Selective and Orally Bioavailable VHL-Recruiting PROTAC (ACBI2). Nature Communications. (2022). Link

  • Key Finding: Demonstrates that oral bioavailability in VHL PROTACs requires moving beyond simple long PEG chains to optimized, shorter, or rigidified linkers.

• MZ1: VHL-based BET Degrader Characterization. OpnMe (Boehringer Ingelheim). Link

  • Key Finding: Provides foundational data on the MZ1 series, illustrating the "gold standard" for VHL-based ternary complex form

Sources

• 1. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pardon Our Interruption [opnme.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (S,R,S)-Ahpc-CO-peg1-C2-amine hcl

Advanced Laboratory Safety and Operational Guide for Handling (S,R,S)-Ahpc-CO-peg1-C2-amine HCl

As targeted protein degradation (TPD) accelerates modern drug discovery, handling proteolysis-targeting chimera (PROTAC) building blocks requires stringent safety and operational protocols. (S,R,S)-Ahpc-CO-peg1-C2-amine HCl (CAS 2254643-69-9) is a highly specialized degrader building block containing a von Hippel-Lindau (VHL) E3 ligase ligand (AHPC) conjugated to a PEG1-C2-amine linker[1]. Because this compound interacts with the ubiquitin-proteasome system and possesses a reactive primary amine for further conjugation, it must be handled as a potent, biologically active pharmaceutical intermediate[2].

This guide provides comprehensive, step-by-step methodologies for the safe handling, personal protective equipment (PPE) requirements, and disposal of this critical reagent, grounded in OSHA standards and National Research Council guidelines[3][4].

Physicochemical Hazard Profile

To design an effective safety protocol, we must first understand the physicochemical properties of the compound. The hydrochloride salt form improves aqueous solubility but introduces specific handling considerations regarding hygroscopicity and dusting.

Table 1: Physicochemical Properties & Associated Operational Risks

Property	Value / Description	Operational Risk & Causality
Chemical Name	(S,R,S)-AHPC-CO-PEG1-C2-amine HCl	Biologically active E3 ligase recruiter; potential off-target protein degradation if systemic exposure occurs[2][5].
CAS Number	2254643-69-9	N/A
Molecular Weight	582.16 g/mol	Moderately high MW; fine powders can easily become aerosolized during weighing[1].
Physical State	Solid (Powder)	Inhalation hazard if aerosolized outside of primary containment[4].
Reactivity	Primary amine (reactive)	Reacts with electrophiles (NHS esters, isothiocyanates); requires isolation from strong oxidizing agents[6].
Storage	Refrigerated (2-8°C), dry	Condensation upon opening cold vials degrades the compound; requires equilibration to room temperature before opening[1].

Mandatory Personal Protective Equipment (PPE)

Under OSHA's Personal Protective Equipment standard (29 CFR 1910 Subpart I) and the Laboratory Standard (29 CFR 1910.1450), PPE serves as the final barrier against chemical exposure[4][7]. Because (S,R,S)-Ahpc-CO-peg1-C2-amine HCl is a biologically active VHL recruiter, the following PPE is strictly required to prevent dermal absorption and inhalation[5][7].

• Hand Protection (Double Gloving):

  • Requirement: Two pairs of powder-free nitrile exam gloves (minimum 4 mil thickness).

  • Causality: Nitrile provides excellent resistance to the organic solvents (e.g., DMF, DMSO, DCM) typically used to dissolve this building block during PROTAC synthesis[8]. Double gloving ensures that if the outer glove is compromised or contaminated by the active pharmaceutical ingredient (API), the inner glove maintains the barrier. The outer glove must be removed immediately after handling the concentrated stock[7].

• Eye and Face Protection:

  • Requirement: ANSI Z87.1-certified chemical splash goggles. A face shield is required if handling large volumes of solvent during scale-up[9].

  • Causality: Standard safety glasses with side shields are insufficient for splash hazards associated with reconstituting powders in volatile or toxic solvents like dimethylformamide (DMF)[9].

• Body Protection:

  • Requirement: Flame-resistant, fluid-resistant laboratory coat with knit cuffs, fully buttoned. Long pants and closed-toe non-porous shoes[10].

  • Causality: Knit cuffs prevent the sleeves from catching on equipment and dragging across contaminated surfaces, minimizing the secondary transfer of the compound[10].

• Respiratory Protection:

  • Requirement: N95 or P100 particulate respirator (if weighing outside a containment device). However, the primary engineering control must be a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood[4][11].

  • Causality: The powder form poses an inhalation risk. VHL ligands can trigger unintended cellular responses if absorbed systemically[2].

Operational Workflow & Handling Protocols

To ensure both operator safety and the chemical integrity of the PROTAC building block, follow this self-validating step-by-step methodology for reagent preparation and conjugation.

Step-by-Step Methodology: Reconstitution and Conjugation Setup

• Thermal Equilibration: Remove the sealed vial of (S,R,S)-Ahpc-CO-peg1-C2-amine HCl from refrigerated storage (2-8°C). Place it in a desiccator at room temperature for at least 30 minutes.

  • Causality: Opening a cold vial exposes the hygroscopic hydrochloride salt to ambient humidity, leading to water absorption which degrades the reagent and skews molarity calculations.

• Containment Preparation: Turn on the chemical fume hood or powder weighing station. Verify that the inward face velocity is between 80-100 feet per minute (fpm)[3]. Line the work surface with a disposable, absorbent, plastic-backed bench pad.

• Static Elimination: Pass the closed vial and the weighing spatula through an anti-static ionizer fan.

  • Causality: Fine pharmaceutical powders generate static charge, causing them to repel from the spatula and aerosolize, creating an inhalation hazard and leading to the loss of expensive material.

• Weighing and Dissolution:

  • Tare a clean, dry amber glass vial on an analytical balance inside the enclosure.

  • Carefully transfer the required mass of (S,R,S)-Ahpc-CO-peg1-C2-amine HCl.

  • Immediately add the anhydrous reaction solvent (e.g., DMSO or DMF) to create a stock solution (typically 10-50 mM).

  • Causality: Dissolving the powder immediately eliminates the inhalation hazard of the dry powder and stabilizes the compound for subsequent amide coupling or reductive amination[6].

• Decontamination: Wipe down the balance, spatulas, and hood surface with a solvent-dampened wipe (e.g., 70% isopropanol or ethanol), followed by a soap and water wipe to remove any residual API. Dispose of wipes in a designated hazardous waste container[12].

Spill Response & Waste Disposal

Adhering to the "Prudent Practices in the Laboratory" guidelines, all waste containing VHL-recruiting PROTAC building blocks must be treated as hazardous chemical waste[13].

Procedural Steps for Containment and Disposal:

• Solid Spills (Powder): Do NOT sweep. Cover the spill with damp absorbent paper towels to prevent aerosolization. Carefully scoop the towels and powder into a sealable hazardous waste bag. Wash the area with detergent and water[12].

• Liquid Spills (Solution): Apply a compatible chemical absorbent pad over the spill. Once absorbed, place the pad in a hazardous waste container.

• Routine Disposal: Collect all liquid waste (DMSO/DMF solutions containing the Ahpc derivative) in a clearly labeled, compatible high-density polyethylene (HDPE) waste carboy. Do not mix with strong acids or oxidizers. Dispose of via a licensed hazardous waste contractor for high-temperature incineration[12][13].

Mechanistic Visualization: PROTAC Synthesis Workflow

The following diagram illustrates the logical workflow of utilizing (S,R,S)-Ahpc-CO-peg1-C2-amine HCl in a PROTAC synthesis pipeline, highlighting the critical safety checkpoints.

Safe operational workflow for handling and reacting (S,R,S)-Ahpc-CO-peg1-C2-amine HCl.

References

• Tenova Pharma. "(S,R,S)-AHPC-CO-PEG1-C2-amine HCl". tenovapharma.com.
• Miletić et al. "Workflow for E3 Ligase Ligand Validation for PROTAC Development". ResearchGate.
• Urbina et al. "A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present)". PMC.
• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version". Google Books.
• National Research Council. "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals". Google Books.
• Environmental Health and Safety. "Personal Protective Equipment Requirements for Laboratories". ncsu.edu.
• Lab Equipment Direct. "OSHA Lab Safety Equipment: Requirements & Compliance Guide". labequipmentdirect.com.
• Today's Clinical Lab. "Proper Use of Personal Protective Equipment (PPE)". clinicallab.com.
• National Research Council. "OSHA Laboratory Standard - Prudent Practices in the Laboratory". NCBI Bookshelf.
• "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection". PMC.
• Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance". osha.gov.
• "Synthesis of VHL ligands 130, 134, and 135. Reagents and conditions". ResearchGate.
• "Structure-guided design and optimization of covalent VHL-targeted sulfonyl fluoride PROTACs". bioRxiv.

Sources

• 1. tenovapharma.com [tenovapharma.com]
• 2. researchgate.net [researchgate.net]
• 3. OSHA Laboratory Standard - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]
• 5. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 10. clinicallab.com [clinicallab.com]
• 11. labequipmentdirect.com [labequipmentdirect.com]
• 12. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals - National Research Council, Division on Engineering and Physical Sciences, Commission on Physical Sciences, Mathematics, and Applications, Committee on Prudent Practices for Handling, Storage, and Disposal of Chemicals in Laboratories - Google Books [books.google.com]
• 13. Prudent Practices in the Laboratory: Handling and Management of Chemical ... - National Research Council, Division on Earth and Life Studies, Board on Chemical Sciences and Technology, Committee on Prudent Practices in the Laboratory: An Update - Google Books [books.google.li]